[1',2',3',4',5'-13C5]Inosine

Core Science & Biosynthesis

An In-depth Technical Guide to [1',2',3',4',5'-13C5]Inosine: A Stable Isotope for Advanced Research

This guide provides a comprehensive technical overview of the stable isotope-labeled compound, [1',2',3',4',5'-13C5]Inosine. Designed for researchers, scientists, and professionals in drug development, this document delves into its chemical structure, synthesis, analytical characterization, and diverse applications, offering field-proven insights to empower your experimental design and data interpretation.

Introduction: The Power of Stable Isotope Labeling

Stable isotope labeling is a powerful technique that has revolutionized our ability to trace and quantify molecules within complex biological systems. By replacing specific atoms with their heavier, non-radioactive isotopes, we can create molecular probes that are chemically identical to their endogenous counterparts but distinguishable by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1] [1',2',3',4',5'-13C5]Inosine is one such tool, where five carbon atoms in the ribose moiety of inosine are replaced with the Carbon-13 (¹³C) isotope. This specific labeling provides a distinct mass shift, making it an invaluable tracer for metabolic flux analysis and a robust internal standard for quantitative bioanalysis.[1][2]

Inosine itself, a naturally occurring purine nucleoside, plays a crucial role in various physiological processes.[3][4] It is an intermediate in purine metabolism and has demonstrated neuroprotective, immunomodulatory, and anti-inflammatory properties.[4][] The ¹³C-labeled variant allows for precise investigation of these roles without altering the biological activity of the parent molecule.

Chemical Structure and Physicochemical Properties

The fundamental characteristics of [1',2',3',4',5'-13C5]Inosine are crucial for its effective application. The incorporation of five ¹³C atoms in the ribose ring is the key feature that distinguishes it from unlabeled inosine.

Table 1: Physicochemical Properties of [1',2',3',4',5'-13C5]Inosine

Property	Value	Source(s)
Molecular Formula	C₅[¹³C]₅H₁₂N₄O₅	[][]
Molecular Weight	273.19 g/mol	[][]
IUPAC Name	9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl-¹³C)tetrahydrofuran-2-yl-2,3,4,5-¹³C₄)-1,9-dihydro-6H-purin-6-one	[][]
Appearance	White to Off-white Solid	[]
Solubility	Soluble in Methanol and Water	[][]
Storage	Store at -20°C	[][]
Purity	Typically ≥98%; ≥99% atom ¹³C	[]
Unlabeled CAS	58-63-9	[][7]

Synthesis and Quality Control: Ensuring Experimental Integrity

The synthesis of [1',2',3',4',5'-13C5]Inosine involves the incorporation of a ¹³C-labeled ribose precursor. While specific proprietary synthesis details are often not disclosed by manufacturers, a general understanding of nucleoside synthesis provides valuable context. A common strategy involves the glycosylation of a protected hypoxanthine base with a suitably activated and fully ¹³C-labeled ribose derivative.

A plausible synthetic route can be adapted from known methods for inosine synthesis, such as the treatment of 5-amino-1-beta-D-ribofuranosyl-4-imidazolecarboxamide (AICA-riboside) with a one-carbon source to form the purine ring.[] To produce the labeled compound, a ¹³C-labeled AICA-riboside precursor would be required.

The trustworthiness of any study utilizing stable isotopes hinges on the purity and isotopic enrichment of the labeled compound. Therefore, rigorous quality control is paramount. The primary analytical techniques for validating [1',2',3',4',5'-13C5]Inosine are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analytical Workflow for Quality Control

The following diagram illustrates a typical workflow for the analytical validation of [1',2',3',4',5'-13C5]Inosine.

Caption: Conceptual workflow of a metabolic tracer study using [1',2',3',4',5'-13C5]Inosine.

Internal Standard for Quantitative Bioanalysis

In pharmacokinetic and metabolomic studies, accurate quantification of endogenous inosine is often required. Due to matrix effects in complex biological samples (e.g., plasma, urine, tissue extracts), the use of an internal standard is essential. [8][1',2',3',4',5'-13C5]Inosine is an ideal internal standard for the quantification of inosine by LC-MS. [1][2]Its chemical and physical properties are nearly identical to the analyte, meaning it co-elutes chromatographically and experiences similar ionization efficiency and matrix effects. However, its five-dalton mass difference allows for its distinct detection by the mass spectrometer.

• Preparation of Standards and Internal Standard:

  • Prepare a stock solution of unlabeled inosine in a suitable solvent.

  • Prepare a stock solution of [1',2',3',4',5'-13C5]Inosine (internal standard, IS) at a known concentration.

  • Create a series of calibration standards by spiking known amounts of unlabeled inosine into a blank matrix (e.g., charcoal-stripped plasma) and adding a fixed concentration of the IS to each.

• Sample Preparation:

  • To 100 µL of plasma sample, add 10 µL of the IS solution.

  • Add 300 µL of a protein precipitation solvent (e.g., ice-cold acetonitrile or methanol).

  • Vortex vigorously for 1 minute.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a mobile phase-compatible solvent for LC-MS analysis.

• LC-MS Analysis:

  • Inject the prepared samples and calibration standards onto an appropriate LC column (e.g., C18) for chromatographic separation.

  • Use a mass spectrometer operating in multiple reaction monitoring (MRM) mode (for triple quadrupole MS) or by extracting specific ion chromatograms (for high-resolution MS).

  • Monitor the transition for unlabeled inosine (e.g., m/z 269.1 → 137.1) and [1',2',3',4',5'-13C5]Inosine (e.g., m/z 274.1 → 142.1).

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the IS for each standard and sample.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the standards.

  • Determine the concentration of inosine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

[1',2',3',4',5'-13C5]Inosine is a meticulously designed research tool that offers high precision and reliability for a range of advanced scientific investigations. Its utility as both a metabolic tracer and an internal standard for quantitative analysis underscores its importance in modern metabolomics, pharmacology, and drug development. By understanding its fundamental properties and applying rigorous analytical methodologies, researchers can leverage the power of stable isotope labeling to gain deeper insights into complex biological systems.

References

• Isotope / BOC Sciences. inosine-[1',2',3',4',5'-13C5]. []

• National Institute of Standards and Technology. Inosine. [Link]

• The Merck Index Online. Inosine. [Link]

• National Institute of Standards and Technology. Inosine. [Link]

• Wikipedia. Inosine. [Link]

• National Center for Biotechnology Information. Inosine. [Link]

• MDPI. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood. [Link]

• bioRxiv. Inosine is an alternative carbon supply that supports effector T cell proliferation and anti-tumor function under glucose restriction. [Link]

• National Center for Biotechnology Information. Discovery of Hypoxanthine and Inosine as Robust Biomarkers for Predicting the Preanalytical Quality of Human Plasma and Serum for Metabolomics. [Link]

• National Center for Biotechnology Information. Urinary metabolome dynamics in 13C-labeled mice. [Link]

• MassBank. Inosine-5'-monophosphate. [Link]

• PubMed. Inosine induces context-dependent recoding and translational stalling. [Link]

• National Center for Biotechnology Information. Profiling the metabolism of human cells by deep 13C labeling. [Link]

• ACS Publications. The mechanism of adenosine to inosine conversion by the double-stranded RNA unwinding/modifying activity: a high-performance liquid chromatography-mass spectrometry analysis. [Link]

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• 1. medchemexpress.com [medchemexpress.com]
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• 7. Inosine [webbook.nist.gov]
• 8. mdpi.com [mdpi.com]

molecular weight difference between inosine and 13C5 inosine

Molecular Weight Difference: Inosine vs. Inosine

Content Type: Technical Guide / Bioanalytical Whitepaper Audience: Bioanalytical Scientists, DMPK Researchers, Mass Spectrometrists

Executive Summary

In high-sensitivity bioanalysis, the distinction between Inosine and its stable isotope-labeled internal standard (SIL-IS),

Inosine, extends beyond a simple integer mass shift. While the nominal mass difference is 5 Da , the exact mass difference—driven by the nuclear binding energy of the Carbon-13 isotope—is approximately 5.0167 Da .

Understanding this precise mass defect is critical for establishing narrow mass extraction windows in High-Resolution Mass Spectrometry (HRMS) and ensuring specificity in Triple Quadrupole (QqQ) Multiple Reaction Monitoring (MRM) assays. This guide details the physicochemical basis of this difference, its impact on LC-MS/MS method validation, and a standardized protocol for minimizing isotopic cross-talk.

Part 1: Fundamental Chemistry & The Physics of Mass

The Isotopic Shift

The molecular weight difference arises from the substitution of five Carbon-12 (

) atoms with Carbon-13 ( ) atoms. In commercial synthesis (e.g., Cambridge Isotope Laboratories, Sigma-Aldrich), this labeling typically occurs on the ribose ring ( ).

The Mass Defect Calculation

To calculate the exact mass difference, we must look beyond the periodic table's average atomic weights and use monoisotopic masses .

• Mass: Defined exactly as Da.
• Mass: Experimentally determined as Da.

• Mass Difference (

  ): Da per carbon atom.

For a 5-carbon substitution:

Comparative Physicochemical Data

The following table contrasts the analyte and its internal standard. Note that while

and solubility remain chemically identical (negating chromatographic isotope effects in most HILIC/RP conditions), the mass shift is distinct.

Parameter	Inosine (Natural)	Inosine (Ribose-labeled)
Molecular Formula
Label Position	N/A	Ribose Ring ( )
Nominal Mass	268 Da	273 Da
Exact Monoisotopic Mass	268.08077 Da	273.09752 Da
Protonated Ion	269.08805 Da	274.10480 Da
Key Fragment (Base)	137.046 (Hypoxanthine)	137.046 (Hypoxanthine)*

*Note: If the label is on the ribose ring, the nucleobase fragment (Hypoxanthine) retains natural isotopic distribution. This is a critical consideration for MRM transition design.

Part 2: Analytical Implications (LC-MS/MS)

Isotopic Interference & Cross-Talk

In bioanalytical method validation (BMV), "cross-talk" occurs when the signal from the analyte interferes with the IS channel, or vice versa.

• Analyte

  IS Interference (M+5 Contribution): Natural Inosine contains at 1.1% natural abundance. The probability of a natural Inosine molecule having five atoms (M+5) is statistically negligible ( ). Therefore, high concentrations of Inosine will not contribute signal to the IS channel.

• IS

  Analyte Interference (Impurity): The purity of the SIL-IS is paramount. If the standard contains traces of (unlabeled) material, it will cause a false positive in the analyte channel.

  • Guideline: Per FDA M10 guidance, IS interference in the analyte channel must be

    of the Lower Limit of Quantification (LLOQ).

Visualization: Mass Spectral Logic

The following diagram illustrates the separation of isotopologues and the "safe zone" created by the +5 Da shift.

Caption: The +5 Da mass shift places the Internal Standard safely beyond the natural isotopic envelope of the analyte, preventing "crosstalk" from high-concentration samples.

Part 3: Experimental Protocol (HILIC-MS/MS)

Inosine is a polar nucleoside (

). Traditional C18 columns often suffer from dewetting or poor retention for this analyte. Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard for retention and sensitivity.

Reagents & Preparation

• Stock Solution: Dissolve Inosine and

  Inosine separately in 50:50 Methanol:Water to 1 mg/mL. Store at -20°C.

• IS Working Solution: Dilute

  Inosine to ~500 ng/mL in Acetonitrile (ACN).

Sample Preparation Workflow (Protein Precipitation)

This method is optimized for human plasma.

Caption: Simplified protein precipitation workflow for extracting Inosine from plasma while integrating the Internal Standard.

LC-MS/MS Conditions

• Column: Agilent AdvanceBio HILIC or Waters BEH Amide (

  mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.8.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-1 min: 90% B (Isocratic hold for retention).

  • 1-4 min: 90%

    50% B.

  • 4-5 min: 50% B (Wash).

  • 5.1 min: 90% B (Re-equilibration).

MRM Transitions (Positive Mode ESI+)

Since the label is typically on the ribose, the glycosidic bond cleavage results in an unlabeled base fragment.

Compound	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Dwell Time (ms)
Inosine	269.1 ( )	137.1 (Hypoxanthine)	15-20	50
Inosine	274.1 ( )	137.1 (Hypoxanthine)	15-20	50

Critical Note on Selectivity: Because both the analyte and IS share the same product ion (137.1), the specificity of this assay relies entirely on the Q1 (Precursor) resolution . Ensure your quadrupole resolution is set to "Unit" or "High" (0.7 FWHM) to prevent overlap at the precursor stage.

Part 4: Validation & Troubleshooting

Assessing IS Purity (Blank Check)

Before running samples, inject a "Double Blank" (Matrix only) and a "Zero Sample" (Matrix + IS).

• Requirement: The area count of Inosine in the Zero Sample must be

  of the area count of the LLOQ standard.

• Root Cause: If signal appears, your

  standard may have isotopic impurities ( content).

Matrix Effects

Inosine is an endogenous compound. You cannot use "blank" plasma that is truly free of Inosine.

• Solution: Use Surrogate Matrix (e.g., PBS + BSA) for calibration curves, or use the Standard Addition Method to determine the basal level of Inosine in your control matrix.

References

• PubChem. (2025). Inosine Compound Summary. National Center for Biotechnology Information. [Link]

• US Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][1]

• McHale, C., & Harmon, T. (2023).[2] Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. Halo Columns Application Note. [Link]

• European Medicines Agency (EMA). (2022). ICH guideline M10 on bioanalytical method validation. [Link]

Sources

• 1. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. halocolumns.com [halocolumns.com]

role of [1',2',3',4',5'-13C5]Inosine in purine metabolism studies

Technical Guide: The Role of Inosine in Purine Metabolism Studies

Executive Summary

Compound:

Inosine (Ribose-labeled Inosine) Primary Utility: Dissecting the metabolic fate of the ribose moiety versus the purine base during nucleoside salvage. Key Application: Determining whether scavenged inosine is used for nucleotide biosynthesis (via ribose recycling) or as an alternative carbon energy source (via the Pentose Phosphate Pathway and glycolysis), particularly in the tumor microenvironment (TME) and immunometabolism.

Introduction: The Strategic Value of Ribose Labeling

Inosine is a central intermediate in purine metabolism, traditionally viewed merely as a breakdown product of adenosine or a precursor for salvage into Inosine Monophosphate (IMP).[1][2][3] However, recent studies have redefined inosine as a critical alternative fuel source for T-cells and cancer cells under glucose-restricted conditions.

Standard metabolic flux analysis (MFA) often uses

Glucose or Glutamine. While effective for central carbon metabolism, these tracers fail to isolate the specific contribution of nucleoside-derived sugars.

Why use

Inosine?

• Differentiation: It distinguishes between Purine Base Salvage (where the ribose is often discarded) and Ribose Recycling (where the sugar backbone is retained or utilized for energy).

• Energy Tracking: It allows researchers to quantify the flux of inosine-derived carbon into glycolysis and the TCA cycle, a pathway distinct from canonical glucose metabolism.

• Pathway Mapping: It validates the activity of Purine Nucleoside Phosphorylase (PNP) and the subsequent routing of Ribose-1-Phosphate (R1P).

Mechanistic Biochemistry & Pathway Tracing[4][5]

To interpret data from this tracer, one must understand the enzymatic cleavage and subsequent fate of the labeled carbons.

The PNP Reaction: The Branching Point

The enzyme Purine Nucleoside Phosphorylase (PNP) is the gatekeeper.[2] It phosphorolyses inosine into two distinct components:[1][2][4]

• Hypoxanthine: The purine base (Unlabeled, M+0).

• Ribose-1-Phosphate (R1P): The sugar phosphate (Fully labeled, M+5).

Downstream Fates of the M+5 Ribose

Once R1P (M+5) is generated, it is rapidly converted to Ribose-5-Phosphate (R5P) by Phosphopentomutase . From here, the M+5 label has two divergent fates:

• Fate A: Nucleotide Synthesis (The Salvage Loop) R5P (M+5) is converted to Phosphoribosyl Pyrophosphate (PRPP, M+5). If this PRPP reacts with a base (via HGPRT), the resulting nucleotide (IMP, AMP, GMP) will retain the M+5 ribose mass shift .

• Fate B: Energy Generation (The "Warburg" Bypass) R5P (M+5) enters the Pentose Phosphate Pathway (PPP). Through the non-oxidative phase, these carbons are shuffled into glycolysis (Fructose-6-Phosphate and Glyceraldehyde-3-Phosphate).

  • Result: The label appears in downstream glycolytic intermediates like Lactate (typically M+2 or M+3 due to carbon scrambling in the PPP) and TCA cycle intermediates.

Pathway Visualization

Figure 1: Metabolic fate of

Inosine.[5] The label (Green) tracks the ribose moiety, distinguishing nucleotide recycling from energy generation (Yellow).

Experimental Protocol: LC-MS/MS Isotope Tracing

This protocol is designed for adherent cancer cell lines or suspension T-cells.

Experimental Design

• Control Condition: Glucose-replete medium (11 mM Glucose) + Unlabeled Inosine.

• Experimental Condition: Glucose-free (or low glucose) medium +

  Inosine (e.g., 2 mM).

• Time Points: 1h, 6h, 24h (Inosine metabolism can be rapid; early time points capture R1P flux).

Sample Preparation (Metabolite Extraction)

• Quenching: Rapidly wash cells with ice-cold saline (0.9% NaCl) to stop metabolism. Do not use PBS if analyzing phosphates, though saline is safer for MS.

• Extraction Solvent: 80% Methanol / 20% Water (pre-chilled to -80°C).

  • Volume: 500 µL per

    cells.

• Lysis: Scrape cells (if adherent) or vortex (if suspension) in the cold solvent. Incubate at -80°C for 20 mins to precipitate proteins.

• Clarification: Centrifuge at 14,000 x g for 15 mins at 4°C. Transfer supernatant to a new glass vial.

• Drying (Optional): If sensitivity is low, dry under nitrogen flow and reconstitute in a smaller volume of water.

LC-MS/MS Method Parameters

Phosphorylated sugars (R1P, R5P, PRPP) are highly polar and difficult to retain on standard C18 columns.

• Column: Hydrophilic Interaction Liquid Chromatography (HILIC) (e.g., ZIC-pHILIC) or Ion-Pairing C18 (using Tributylamine).

• Mobile Phase A: 20 mM Ammonium Carbonate (pH 9.0) in Water.[1]

• Mobile Phase B: 100% Acetonitrile.

• MS Mode: Negative Ion Mode (ESI-). Phosphates ionize best in negative mode.

Data Analysis (Mass Isotopomer Distribution)

You must correct for natural abundance (using software like IsoCor or Polu). Look for the following specific isotopologues:

Metabolite	Parent Mass (M+0)	Target Isotopologue	Interpretation
Inosine	268.08	M+5 (273.09)	Unmetabolized Tracer
Hypoxanthine	136.04	M+0 (136.04)	Cleaved Base (Label lost)
Ribose-5-P	230.02	M+5 (235.03)	Direct flux from Inosine
IMP	348.06	M+5 (353.07)	Salvage via Labeled Ribose
Lactate	89.02	M+2 / M+3	Inosine burning for fuel (Glycolysis)

Case Studies & Applications

Immuno-Oncology: T-Cells vs. Tumors

Context: In the tumor microenvironment, glucose is often depleted by the tumor. Mechanism: Wang et al. (2020) demonstrated that T-cells can utilize inosine as an alternative carbon source. Using the Tracer:

• By feeding T-cells

  Inosine in glucose-deprived media, researchers observed M+3 Lactate and M+2/3 TCA intermediates .

Drug Development: PNP Inhibitors

Context: PNP inhibitors (e.g., Forodesine) are used in T-cell leukemias. Using the Tracer:

• Treat cells with the inhibitor +

  Inosine.

• Expected Result: Accumulation of M+5 Inosine (substrate) and disappearance of M+5 R5P/Nucleotides.

• This provides a direct, quantitative readout of intracellular enzyme inhibition efficiency, superior to simple proliferation assays.

Troubleshooting & Critical Considerations

The "Back-Exchange" Problem

The reaction catalyzed by PNP is reversible.

If you add high levels of unlabeled Hypoxanthine, you might drive the reverse reaction, incorporating labeled R1P into new Inosine. Always monitor the M+5 Inosine pool stability.

Isomer Separation

Ribose-1-P and Ribose-5-P are isomers with identical mass. They must be separated chromatographically.[6]

• Tip: HILIC columns usually separate sugar phosphates based on the position of the phosphate group. R1P typically elutes earlier than R5P on ZIC-pHILIC columns.

Diagram: Experimental Workflow

Figure 2: Step-by-step workflow for inosine flux analysis.

References

• Wang, T., et al. (2020). Inosine is an alternative carbon supply that supports effector T cell proliferation and anti-tumor function under glucose restriction.[7] Nature Metabolism. Link

• Zaal, E.A., & Berkers, C.R. (2018). The Sweet Power of Inosine: Ribose Salvage in Cancer and Immunity. Trends in Biochemical Sciences. Link

• Lane, A.N., & Fan, T.W. (2017).[5] Exploring Cancer Metabolism Using Stable Isotope-Resolved Metabolomics (SIRM). Journal of Biological Chemistry.[5] Link

• Buescher, J.M., et al. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology. Link

Sources

• 1. Inosine in Biology and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Inosine? [synapse.patsnap.com]
• 3. Inosine: A bioactive metabolite with multimodal actions in human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inosine - Wikipedia [en.wikipedia.org]
• 5. eurisotop.com [eurisotop.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]

The Gold Standard: Unveiling the Superiority of ¹³C₅-Inosine Over Deuterated Standards in Quantitative Bioanalysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the precise world of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard is a critical decision that profoundly impacts data accuracy and reliability. While deuterated standards have long been a common choice, a more robust and superior alternative has emerged: stable isotope-labeled (SIL) compounds incorporating heavy atoms like ¹³C. This guide provides a comprehensive exploration of the advantages of using ¹³C₅-inosine as an internal standard, contrasting its performance with the inherent limitations of deuterated analogues. As we delve into the core principles and practical applications, it will become evident why ¹³C₅-inosine represents the gold standard for accuracy and confidence in metabolic studies and drug development.

The ideal internal standard should perfectly mimic the analyte's behavior throughout the entire analytical process, from sample preparation to detection.[1] This includes co-elution during chromatography and identical ionization efficiency in the mass spectrometer, thereby effectively compensating for variations in sample extraction, matrix effects, and instrument response.[2][3] While deuterated standards are chemically similar to their unlabeled counterparts, the substitution of hydrogen with deuterium can introduce subtle yet significant physicochemical differences that compromise their effectiveness.[4][5] In contrast, ¹³C-labeled standards, such as ¹³C₅-inosine, offer a more faithful representation of the native analyte, leading to more accurate and reproducible quantification.[6]

This guide will dissect the fundamental reasons for this superiority, focusing on isotopic stability, chromatographic behavior, and metabolic fate. We will also provide practical guidance on experimental design and present a detailed protocol for a comparative study, empowering researchers to make informed decisions and elevate the quality of their scientific investigations.

The Core Advantages of ¹³C₅-Inosine: A Paradigm of Stability and Equivalence

The primary advantage of ¹³C₅-inosine lies in the inherent stability of the ¹³C isotope and its minimal impact on the molecule's physicochemical properties. This translates to a standard that behaves virtually identically to endogenous inosine, ensuring the most accurate correction for analytical variability.

Unwavering Isotopic Stability

One of the most significant drawbacks of deuterated standards is the potential for isotopic instability.[6] Deuterium atoms, especially when located at exchangeable positions (e.g., on hydroxyl or amine groups), can be lost or exchanged with protium (¹H) from the solvent or matrix during sample storage and processing.[6] This leads to a decrease in the labeled standard's signal and an artificial inflation of the unlabeled analyte's signal, resulting in inaccurate quantification. Even when deuterium is placed at non-exchangeable positions, there's a risk of "scrambling," where the label migrates to other positions within the molecule.[6]

In stark contrast, the carbon-carbon and carbon-nitrogen bonds that hold the five ¹³C atoms within the inosine molecule are exceptionally stable and not susceptible to exchange under typical bioanalytical conditions. This ensures that the isotopic label remains intact throughout the entire workflow, from sample collection to final analysis, providing a consistently reliable internal standard.[6]

Co-elution: The Key to Accurate Matrix Effect Correction

A critical assumption in using an internal standard is that it experiences the same matrix effects as the analyte. Matrix effects, which are the suppression or enhancement of ionization due to co-eluting compounds from the biological matrix, are a major source of variability in LC-MS analysis.[7] For the internal standard to effectively correct for these effects, it must co-elute precisely with the analyte.[6]

Deuterated standards often exhibit a slight shift in retention time compared to their non-deuterated counterparts, a phenomenon known as the "chromatographic isotope effect."[5][8] This occurs because the carbon-deuterium bond is slightly shorter and stronger than the carbon-hydrogen bond, leading to subtle differences in polarity and interaction with the stationary phase of the chromatography column.[8][9] Even a small separation in elution times can mean that the analyte and the internal standard experience different matrix effects, leading to inaccurate and imprecise results.[8]

¹³C₅-inosine, on the other hand, has physicochemical properties that are virtually identical to unlabeled inosine.[6] The substitution of ¹²C with ¹³C results in a negligible change in molecular size, shape, and polarity. Consequently, ¹³C₅-inosine co-elutes perfectly with endogenous inosine, ensuring that both molecules are subjected to the exact same matrix effects at the same time.[6] This perfect co-elution is paramount for reliable quantification, especially in complex biological matrices where matrix effects can be significant and variable.

The Pitfalls of Deuterated Standards: A Compromise in Accuracy

While often more readily available and less expensive to synthesize, deuterated standards introduce a level of uncertainty that can compromise the integrity of bioanalytical data.[5] Beyond the issues of isotopic instability and chromatographic shifts, other potential problems can arise.

Altered Fragmentation Patterns in MS/MS

In tandem mass spectrometry (MS/MS), the fragmentation pattern of a molecule is used for its specific detection and quantification. The presence of deuterium can sometimes alter the fragmentation pathways of a molecule compared to its unlabeled version.[5] This can lead to differences in the relative abundance of fragment ions, potentially affecting the accuracy of quantification, especially if an inappropriate fragment ion is chosen for monitoring.

Metabolic Isotope Effects

The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a "kinetic isotope effect" in metabolic reactions.[9] This means that enzymes may metabolize the deuterated standard at a different rate than the native analyte.[9] If the analyte is subject to metabolism during sample preparation or analysis, a deuterated standard may not accurately reflect these changes, leading to biased results. For instance, the replacement of hydrogen with deuterium in drug molecules can significantly alter their metabolism, which, while sometimes beneficial for pharmacokinetics, is a drawback for an internal standard that should mimic the analyte's behavior.[9] ¹³C-labeled compounds are far less susceptible to such metabolic isotope effects.

Quantitative Data Summary: ¹³C₅-Inosine vs. Deuterated Standards

Feature	¹³C₅-Inosine	Deuterated Standard	Impact on Data Quality
Isotopic Stability	Excellent; no exchange or scrambling.[6]	Can be poor; susceptible to back-exchange and scrambling, especially at labile positions.[5][6]	High risk of inaccurate quantification with deuterated standards.
Chromatographic Co-elution	Perfect co-elution with the native analyte.[6]	Often exhibits a retention time shift (chromatographic isotope effect).[5][8]	Inaccurate correction for matrix effects, leading to poor precision and accuracy.
Metabolic Equivalence	Behaves identically to the native analyte in metabolic pathways.	May exhibit kinetic isotope effects, leading to different rates of metabolism.[9]	Potential for biased results if the analyte is metabolically active.
MS/MS Fragmentation	Identical fragmentation pattern to the native analyte.	Can exhibit altered fragmentation patterns.[5]	May require more extensive method development and validation.
Overall Reliability	High; considered the "gold standard."	Moderate to low; requires careful validation of stability and chromatographic behavior.[6]	¹³C₅-Inosine provides greater confidence in the analytical results.

Experimental Design and Protocols

To empirically demonstrate the superiority of ¹³C₅-inosine, a head-to-head comparison with a deuterated inosine standard can be performed. The following outlines a typical experimental workflow.

Experimental Workflow Diagram

Caption: Workflow for comparing ¹³C₅-inosine and deuterated inosine.

Step-by-Step Methodology

• Preparation of Standards and Quality Control (QC) Samples:

  • Prepare stock solutions of unlabeled inosine, ¹³C₅-inosine, and a deuterated inosine standard in an appropriate solvent (e.g., methanol/water).

  • Prepare a series of calibration standards by spiking known concentrations of unlabeled inosine into a surrogate matrix (e.g., charcoal-stripped plasma).

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • To an aliquot of the biological sample (e.g., 100 µL of plasma), calibration standard, or QC sample, add a fixed amount of the internal standard working solution containing either ¹³C₅-inosine or the deuterated inosine.

  • Perform protein precipitation by adding a threefold excess of a cold organic solvent (e.g., acetonitrile or methanol).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Use a reversed-phase C18 column.

    • Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Monitor the retention times of unlabeled inosine, ¹³C₅-inosine, and the deuterated standard.

  • Mass Spectrometry:

    • Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

    • Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for each compound.

• Data Analysis and Comparison:

  • Construct separate calibration curves for inosine using the peak area ratios of the analyte to each internal standard.

  • Calculate the concentrations of inosine in the QC samples using both calibration curves.

  • Evaluate the accuracy (percent bias) and precision (coefficient of variation) for both sets of results.

  • Assess the matrix effects for both internal standards by comparing the peak areas in the presence and absence of the biological matrix.

Inosine Metabolic Pathway and the Importance of a Stable Tracer

In metabolic flux analysis, stable isotopes are used to trace the flow of atoms through metabolic pathways.[10][11][12] ¹³C₅-inosine is an excellent tracer for purine metabolism. A stable label is crucial for accurately determining the contribution of inosine to downstream metabolites.

Caption: Simplified metabolic fate of ¹³C₅-inosine.

The stability of the ¹³C label in ¹³C₅-inosine ensures that the isotopic signature is faithfully transferred to downstream metabolites like hypoxanthine, xanthine, and uric acid, as well as being incorporated into the nucleotide pool via the salvage pathway.[13] This allows for precise measurement of metabolic fluxes, which would be compromised by the potential loss of a deuterium label.

Conclusion: A Clear Choice for Uncompromising Quality

References

• Benefits of 13C vs. D Standards in Clinical Mass Spectrometry Measurements. C/D/N Isotopes Inc.

• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. PubMed.

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.

• Carbocyclic Analogues of Inosine-5'-Monophosphate: Synthesis and Biological Activity. SpringerLink.

• #82 13C Metabolic Flux Analysis using Mass Spectrometry | Part 1 | Computational Systems Biology. YouTube.

• Isotopically nonstationary 13C flux analysis of Myc-induced metabolic reprogramming in B-cells. PubMed Central.

• Inosine and 2'-deoxyinosine and their synthetic analogues: Lipophilicity in the relation to their retention in reversed-phase liquid chromatography and the stability characteristics. ResearchGate.

• 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. PubMed Central.

• Deuterated drugs; where are we now? - PMC. PubMed Central.

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace.

• Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. National Institutes of Health.

• What are the Best Practices of LC-MS/MS Internal Standards? NorthEast BioLab.

• 13C metabolic flux analysis of microbial and mammalian systems is enhanced with GC-MS measurements of glycogen and RNA labeling. PubMed Central.

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc.

• Internal Standards in LC−MS Bioanalysis: Which, When, and How. WuXi AppTec DMPK.

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate.

• Experiments for a systematic comparison between stable-isotope-(deuterium) labeling and radio-((14)C) labeling for the elucidation of the in vitro metabolic pattern of pharmaceutical drugs. PubMed.

• Overview of 13c Metabolic Flux Analysis. Creative Proteomics.

• The Advantage of Fully Stable C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. Romer Labs.

• Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. ACS Publications.

• The Use of a Penta-Deuterophenyl Substituent to Improve the Metabolic Stability of a Tyrosine Kinase Inhibitor. MDPI.

• Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? BioPharma Services.

• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. PubMed Central.

• Evaluation of Deuterium Isotope Effects in Normal-Phase LC-MS-MS Separations Using a Molecular Modeling Approach. ResearchGate.

• Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Approach. Chromatography Online.

• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Hilaris Publisher.

• Crucial importance of evaluating internal standards (IS) response and troubleshooting in effective LCMS method development, validation and sample analysis. Bioanalysis Zone.

• Understanding Internal standards and how to choose them. Reddit.

• The Value of Deuterated Internal Standards. KCAS Bio.

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• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. biopharmaservices.com [biopharmaservices.com]
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• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
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• 13. Carbocyclic Analogues of Inosine-5’-Monophosphate: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

[1',2',3',4',5'-13C5]Inosine: A Technical Guide for Advanced Research Applications

This guide provides an in-depth technical overview of [1',2',3',4',5'-13C5]Inosine, a stable isotope-labeled nucleoside critical for modern biomedical research. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's fundamental properties, its applications in metabolic research, and detailed protocols for its use.

Introduction: The Significance of Isotopic Labeling in Inosine Research

Inosine, a naturally occurring purine nucleoside, plays a pivotal role in various physiological processes. It is formed from the deamination of adenosine and is a central intermediate in purine metabolism.[1] Knowledge of inosine metabolism has spurred advancements in immunotherapy, as it is a precursor to inosine monophosphate (IMP), which is crucial for the synthesis of purine nucleotides.[1][2]

The introduction of stable isotopes, such as Carbon-13 (¹³C), into the inosine molecule provides a powerful tool for researchers. [1',2',3',4',5'-13C5]Inosine, specifically labeled at all five carbon atoms of the ribose sugar moiety, allows for the precise tracing of inosine's metabolic fate within complex biological systems. This stable isotope-labeled compound is physically and chemically identical to its unlabeled counterpart, yet its increased mass allows it to be distinguished and quantified using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. This makes it an invaluable tracer for metabolic flux analysis and as an internal standard for accurate quantification.[3]

Chemical and Physical Properties

A comprehensive understanding of the chemical identifiers and physical properties of [1',2',3',4',5'-13C5]Inosine is essential for its proper handling, storage, and application in experimental settings.

Identifier	Value	Source
CAS Number	Not explicitly assigned; 503173-79-3 for [13C5]-Inosine	[4]
Molecular Formula	C₅[¹³C]₅H₁₂N₄O₅	[]
Molecular Weight	273.19 g/mol	[][6]
IUPAC Name	9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl-13C)tetrahydrofuran-2-yl-2,3,4,5-13C4)-1,9-dihydro-6H-purin-6-one	[][]
Synonyms	[1',2',3',4',5'-13C5]inosine; inosine-1',2',3',4',5'-13C5	[][]
Appearance	White to Off-white Solid	[][]
Solubility	Soluble in Methanol, Water	[][]
Storage	Store at -20°C	[][]
Purity	≥98%	[4][]
Isotopic Enrichment	≥99% atom ¹³C	[4][]

Applications in Metabolic Research

The primary utility of [1',2',3',4',5'-13C5]Inosine lies in its application as a tracer to elucidate complex metabolic pathways. The ¹³C atoms in the ribose moiety act as a "tag," allowing researchers to follow the journey of inosine-derived carbons through various metabolic networks.

Tracing Inosine Metabolism in T-cell Function

Recent studies have highlighted the critical role of inosine as an alternative carbon source for CD8+ T-cell function, particularly in nutrient-deprived environments like solid tumors.[9] In such conditions, where glucose may be scarce, T-cells can utilize inosine to fuel key metabolic pathways essential for their survival and proliferation.[9]

By supplying [1',2',3',4',5'-13C5]Inosine to T-cells, researchers can trace the incorporation of the ¹³C-labeled ribose into central carbon metabolism, including the pentose phosphate pathway (PPP), glycolysis, and the Krebs cycle.[9] This provides direct evidence of inosine's contribution to cellular bioenergetics and biosynthesis.

Internal Standard for Quantitative Analysis

The use of stable isotope-labeled compounds as internal standards is a gold standard in quantitative analysis by mass spectrometry and NMR.[3] Because [1',2',3',4',5'-13C5]Inosine has the same chemical properties and retention time as unlabeled inosine, it co-elutes during chromatographic separation. However, its distinct mass allows for its separate detection by a mass spectrometer. By adding a known amount of the labeled standard to a biological sample, the concentration of the endogenous, unlabeled inosine can be accurately determined, correcting for variations in sample preparation and instrument response.

Experimental Workflow: Metabolic Flux Analysis using [1',2',3',4',5'-13C5]Inosine

The following protocol outlines a generalized workflow for tracing the metabolism of [1',2',3',4',5'-13C5]Inosine in cultured cells, a common application in drug development and cancer research.

Step-by-Step Methodology

• Cell Culture and Treatment:

  • Culture cells of interest (e.g., activated human T-cells) in appropriate media. For studies investigating alternative fuel sources, cells may be cultured in glucose-free conditioned medium.[9]

  • Introduce [1',2',3',4',5'-13C5]Inosine to the culture medium at a defined concentration. The concentration and labeling duration will depend on the specific experimental goals and the metabolic rate of the cells.

• Metabolite Extraction:

  • After the labeling period, rapidly quench metabolic activity to prevent further enzymatic reactions. This is typically achieved by flash-freezing the cells in liquid nitrogen.

  • Extract metabolites using a cold solvent system, such as a mixture of methanol, acetonitrile, and water. The choice of extraction solvent is critical for efficient recovery of a broad range of metabolites.

• LC-MS/MS Analysis:

  • Separate the extracted metabolites using liquid chromatography (LC).

  • Analyze the eluent using a high-resolution mass spectrometer (MS) to detect and quantify the mass isotopologues of downstream metabolites. The mass shift corresponding to the incorporation of ¹³C atoms from [1',2',3',4',5'-13C5]Inosine will indicate their metabolic origin.

• Data Analysis:

  • Process the raw MS data to identify and quantify the different isotopologues of key metabolites in pathways such as the pentose phosphate pathway, glycolysis, and the Krebs cycle.

  • Correct for the natural abundance of ¹³C.[10]

  • Calculate the fractional contribution of inosine-derived carbons to each metabolite pool to determine the metabolic flux.

Workflow Visualization

Caption: Experimental workflow for metabolic tracing with [1',2',3',4',5'-13C5]Inosine.

Advanced Applications in NMR Spectroscopy

The specific labeling pattern of [1',2',3',4',5'-13C5]Inosine also offers unique advantages for structural and dynamic studies of RNA and protein-RNA complexes using NMR spectroscopy.

The uniform ¹³C labeling of the ribose moiety can simplify complex NMR spectra and aid in the unambiguous assignment of resonances, which is often a bottleneck in studying large biomolecules.[11] Furthermore, ¹³C-detected NMR experiments can provide valuable information on the structure and dynamics of biomolecules, even in challenging systems.[12] The ability to selectively label specific components of a biological system, such as the ribose of inosine, is a powerful strategy to probe molecular interactions and conformations.[13][14][15]

Conclusion

[1',2',3',4',5'-13C5]Inosine is a sophisticated research tool that empowers scientists to dissect the intricate network of purine metabolism with high precision. Its utility as a metabolic tracer and an internal standard for quantification is well-established. As analytical technologies continue to advance, the applications of such specifically labeled compounds are expected to expand, providing deeper insights into cellular physiology, disease mechanisms, and the development of novel therapeutic strategies.

References

• National Institute of Standards and Technology. Inosine. [Link]

• Wikipedia. Inosine. [Link]

• Wang, J., et al. (2022). Inosine is an alternative carbon source for CD8+-T-cell function under glucose restriction. Nature Metabolism. [Link]

• Dayie, K. T., et al. (2010). Selective 13C labeling of nucleotides for large RNA NMR spectroscopy using an E. coli strain disabled in the TCA cycle. Journal of biomolecular NMR. [Link]

• Fares, C., et al. (2001). Dependence of 13C NMR Chemical Shifts on Conformations of RNA Nucleosides and Nucleotides. Journal of the American Chemical Society. [Link]

• Bermel, W., et al. (2012). 13C Direct Detected NMR for Challenging Systems. Chemical Reviews. [Link]

• Miller, A. C., et al. (2023). Spatially resolved metabolomics and isotope tracing reveal dynamic metabolic responses of dentate granule neurons with acute stimulation. Nature Neuroscience. [Link]

• Shimadzu Chemistry & Diagnostics. [13C5]-Inosine. [Link]

• Li, Y., et al. (2023). Integrating Transcriptomics and Metabolomics to Elucidate the Molecular Mechanisms Underlying Beef Quality Variations. Metabolites. [Link]

• Dayie, K. T., et al. (2010). Selective 13C labeling of nucleotides for large RNA NMR spectroscopy using an E. coli strain disabled in the TCA cycle. PubMed. [Link]

• Fürtig, B., et al. (2007). Short, synthetic and selectively 13C-labeled RNA sequences for the NMR structure determination of protein–RNA complexes. Nucleic Acids Research. [Link]

• Eurisotop. Stable Isotope-Labeled Products For Metabolic Research. [Link]

• Pixorize. (2018). De Novo Purine Synthesis | USMLE Step 1 Biochemistry Mnemonic. [Link]

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• 6. clearsynth.com [clearsynth.com]
• 8. Inosine [webbook.nist.gov]
• 9. Inosine is an alternative carbon source for CD8+-T-cell function under glucose restriction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
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• 14. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 15. Selective 13C labeling of nucleotides for large RNA NMR spectroscopy using an E. coli strain disabled in the TCA cycle - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Analysis of [1',2',3',4',5'-13C5]Inosine: Mass Shift Mechanics & MS/MS Dynamics

Executive Summary

The utilization of [1',2',3',4',5'-13C5]Inosine serves as a cornerstone in two distinct analytical domains: quantitative bioanalysis (as a stable isotope internal standard) and metabolic flux analysis (MFA) targeting the Pentose Phosphate Pathway (PPP).[1]

This guide addresses the precise mass spectrometry (MS) behavior of this isotopologue. Unlike simple "heavy" standards, the localization of the 13C label exclusively on the ribose ring introduces a critical fragmentation dynamic: the dissociation of the label during collision-induced dissociation (CID). Understanding this mechanics is non-negotiable for accurate Multiple Reaction Monitoring (MRM) design and data interpretation.

Part 1: The Physics of the Mass Shift

To achieve high-confidence detection, we must move beyond nominal mass.[1] In high-resolution mass spectrometry (HRMS), the specific mass defect of Carbon-13 becomes a critical identifier.[1]

Exact Mass Calculation

The mass shift is not an integer.[2][3][4][5] Carbon-13 possesses a higher nuclear binding energy difference compared to Carbon-12, resulting in a specific mass weight.[1]

• 12C Atomic Mass: 12.00000 Da[1][6]

• 13C Atomic Mass: 13.00335 Da[1][2][5]

• Mass per Carbon: +1.00335 Da[1]

For [1',2',3',4',5'-13C5]Inosine, all five carbons in the ribose ring are substituted.[1]

Component	Formula	Monoisotopic Mass (Unlabeled)	Mass Shift (5 13C)	Exact Mass (Labeled)
Inosine Neutral		268.0807 Da	+5.0168 Da	273.0975 Da
Protonated Ion		269.0880 Da	+5.0168 Da	274.1048 Da
Hypoxanthine Base		136.0385 Da	+0.0000 Da	136.0385 Da
Ribose Moiety		132.0423 Da	+5.0168 Da	137.0591 Da

Critical Insight: The mass shift is approximately +5.017 Da , not 5.000 Da. In Orbitrap or Q-TOF analysis, a 5.000 Da window setting may result in mass accuracy errors >60 ppm, leading to poor peak integration.[1] Ensure your extraction window accounts for this defect.

Part 2: MS/MS Fragmentation Mechanics

The most common error in designing MRM transitions for ribose-labeled nucleosides is assuming the product ion retains the label.

The "Label Loss" Phenomenon

In positive electrospray ionization (ESI+), Inosine protonates on the base (Hypoxanthine). During CID (Collision-Induced Dissociation), the weakest bond—the N-glycosidic bond —cleaves.[1]

• Unlabeled Inosine: Breaks into Hypoxanthine (

  137) + Neutral Ribose (132 Da).[1]

• 13C5-Inosine: Breaks into Hypoxanthine (

  137) + Neutral 13C-Ribose (137 Da) .[1]

Because the charge stays on the base, and the base is unlabeled, the product ion for both the analyte and the internal standard is identical (

137.05).

Visualization of Fragmentation Pathway

Figure 1: Fragmentation dynamics of Inosine. Note that the 13C label is ejected with the neutral sugar moiety, resulting in an identical product ion for both species.

Part 3: Experimental Protocol

This workflow is designed for quantitative analysis in plasma, minimizing cross-talk and maximizing sensitivity.[1]

Chromatographic Strategy (HILIC vs. C18)

Inosine is highly polar.[1] Traditional C18 columns often yield poor retention, causing the analyte to elute in the "suppression zone" (dead volume).

• Recommended: HILIC (Hydrophilic Interaction Liquid Chromatography).[1]

• Why: HILIC retains nucleosides via water-layer partitioning, separating Inosine from isobaric interferences like Ureido-succinate.[1]

Step-by-Step Methodology

A. Sample Preparation (Protein Precipitation)

• Aliquot: 50 µL Plasma.

• IS Addition: Add 10 µL of [13C5]Inosine (1 µg/mL in 50:50 MeOH:H2O).

• Precipitation: Add 150 µL ice-cold Acetonitrile (ACN) with 0.1% Formic Acid.

  • Mechanism:[1][7][8] Acidified ACN ensures full protein crash and stabilizes Inosine.[1]

• Vortex/Centrifuge: 2 min @ 1500 rpm / 10 min @ 14,000 x g (4°C).

• Dilution: Transfer 100 µL supernatant to a fresh vial; dilute 1:1 with ACN (increases organic content for HILIC injection).

B. LC-MS/MS Parameters

Parameter	Setting	Rationale
Column	Waters BEH Amide (2.1 x 100mm, 1.7µm)	Superior polar retention and peak shape.[1]
Mobile Phase A	10mM Ammonium Acetate + 0.1% Formic Acid (pH 3.[1]5)	Buffer required for reproducible HILIC ionization.[1]
Mobile Phase B	95:5 Acetonitrile:Water + 10mM Amm.[1] Acetate	High organic phase for HILIC gradient.[1]
Flow Rate	0.4 mL/min	Optimal for ESI desolvation.[1]
Gradient	95% B to 50% B over 5 mins.	Elutes Inosine approx.[1] 2.5 min.

C. MRM Transitions

Analyte	Precursor ( )	Product ( )	Collision Energy (eV)	Dwell (ms)
Inosine (Endogenous)	269.1	137.1	15	50
[13C5]Inosine (IS)	274.1	137.1	15	50

Part 4: Advanced Troubleshooting & Data Interpretation[1]

The "Scrambling" Risk (Metabolic Flux Context)

If using [13C5]Inosine in live cell culture (MFA) rather than as a quantitation standard, be aware of Purine Nucleoside Phosphorylase (PNP) activity.[1]

• Mechanism: PNP reversibly phosphorolyses Inosine

  Hypoxanthine + Ribose-1-Phosphate.[1]

• Risk: The labeled ribose can detach and enter the Pentose Phosphate Pathway / Glycolysis, while the base is recycled. If you detect labeled Hypoxanthine downstream, it implies re-synthesis, not direct flux.[1]

• Control: Use a PNP inhibitor (e.g., Immucillin-H) if studying intact nucleoside transport to prevent label scrambling [1].[1]

Isotopic Purity Correction

Commercial [13C5]Inosine is typically >99% pure.[1] However, "M+4" impurities (incomplete labeling) appear at

273.1.[1]

• Interference Check: Inject a high concentration of the IS (only) and monitor the 269.1 transition.

• Crosstalk: If signal appears in the unlabeled channel, it is likely due to source fragmentation (in-source CID) stripping the ribose before the quadrupole, or isotopic impurity.

  • Solution: Lower the Cone Voltage (or Declustering Potential) to minimize in-source fragmentation.[1]

Logical Workflow Diagram

Figure 2: Analytical workflow ensuring integrity of the labeled standard throughout the process.

References

• Human Metabolome Database (HMDB). Inosine (HMDB0000195) Chemical and Physical Properties.[1] Retrieved from [Link][1]

• PubChem. Inosine Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

• Scientific Instrument Services. Exact Mass Calculator (Single Isotope Version). Retrieved from [Link][1]

• Buescher, J. M., et al. (2015).[1] A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology.[1] (Contextual grounding for MFA applications). Retrieved from [Link]

Sources

• 1. Inosine | C10H12N4O5 | CID 135398641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Carbon-13 | C | CID 175670880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Inosine 3'-monophosphate | C10H13N4O8P | CID 135956774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Carbon-13 - Wikipedia [en.wikipedia.org]
• 6. Masses [www2.chemistry.msu.edu]
• 7. CN103439442B - Method for determining content of inosine in blood plasma - Google Patents [patents.google.com]
• 8. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]

Protocols & Analytical Methods

Application Note: Quantitative LC-MS/MS Analysis of Inosine in Plasma Using Stable Isotope Dilution ([Ribose-13C5]-Inosine)

Abstract

This protocol details a robust, high-sensitivity LC-MS/MS method for the quantification of Inosine in human plasma.[1] Unlike traditional UV-based HPLC methods which suffer from specificity issues, this method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with triple quadrupole mass spectrometry. Critical to this workflow is the use of [Ribose-13C5]-Inosine as an internal standard (IS). This specific isotopologue compensates for the significant matrix effects and ionization suppression often encountered in plasma analysis of polar nucleosides, ensuring high accuracy and reproducibility compliant with FDA/EMA bioanalytical guidelines.

Introduction & Scientific Rationale

Inosine is a purine nucleoside formed by the deamination of adenosine. It serves as a critical biomarker in conditions ranging from acute cardiac ischemia to adenosine deaminase (ADA) deficiency.

Why 13C5-Inosine?

In LC-MS/MS electrospray ionization (ESI), polar analytes like inosine are susceptible to "matrix effects"—co-eluting phospholipids and salts that suppress ionization efficiency.

• Structural Analogs (e.g., 8-Bromoguanosine): Do not co-elute perfectly with inosine, leading to different suppression profiles.

• Deuterated Standards (Inosine-d2): Can suffer from deuterium isotope effects, causing slight retention time shifts in HILIC modes.

• 13C5-Inosine (Ribose-labeled): Co-elutes perfectly with endogenous inosine and shares identical ionization properties, providing the highest tier of normalization for recovery loss and matrix suppression.

Materials & Reagents

Component	Grade/Specification	Notes
Analyte	Inosine (Standard)	Purity > 99%
Internal Standard	[Ribose-13C5]-Inosine	Isotopic Purity > 99% atom 13C
Solvents	Acetonitrile (ACN), Methanol (MeOH)	LC-MS Grade
Buffer Additive	Ammonium Formate / Formic Acid	LC-MS Grade (Critical for pH control)
Matrix	Human Plasma (K2EDTA)	Free of significant hemolysis

Instrumentation & Conditions

Liquid Chromatography (HILIC Mode)[2]

• Rationale: Inosine is highly polar. On standard C18 columns, it often elutes in the void volume (k' < 1), leading to poor resolution from salts. HILIC retains inosine via water-layer partitioning, moving it away from the suppression zone.

• Column: SeQuant® ZIC®-cHILIC (3 µm, 100 Å, 2.1 x 100 mm) or equivalent zwitterionic phase.

• Column Temperature: 35°C

• Flow Rate: 0.3 mL/min

• Injection Volume: 2-5 µL

Mobile Phases:

• Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (adjusted with Formic Acid).

• Phase B: 100% Acetonitrile.[2]

Gradient Table:

Time (min)	% Phase B (Organic)	State	Rationale
0.00	90%	Loading	High organic forces polar analyte retention.
1.00	90%	Hold	Isocratic hold to focus peak.
6.00	50%	Elution	Gradient elution of polar nucleosides.
6.10	90%	Reset	Rapid return to initial conditions.

| 10.00 | 90% | Re-equilibration | Critical: HILIC requires longer equilibration than C18. |

Mass Spectrometry (MS/MS)[4][5][6][7]

• Source: ESI Positive Mode (+).

• Scan Type: Multiple Reaction Monitoring (MRM).[3][4]

• Mechanism: Inosine protonates at the N7 position of the hypoxanthine base. Collision-Induced Dissociation (CID) cleaves the glycosidic bond, releasing the base.

MRM Transitions:

Analyte	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Dwell Time (ms)
Inosine	269.1 [M+H]+	137.1 (Hypoxanthine)	15 - 20	50
13C5-Inosine	274.1 [M+H]+	137.1 (Hypoxanthine)	15 - 20	50

• Note on IS Transition: Since the 13C label is on the ribose ring (mass shift +5 Da), the precursor is 269+5 = 274. Upon fragmentation, the neutral ribose moiety (containing the label) is lost. The detected fragment is the unlabeled hypoxanthine base (m/z 137.1).

Experimental Workflow

Fragmentation Pathway Visualization

The following diagram illustrates the specific fragmentation logic used for the MRM transitions.

Figure 1: MS/MS fragmentation pathway. Note that because the 13C label is on the ribose, both the analyte and the IS yield the same product ion (m/z 137.1), necessitating chromatographic separation or high mass resolution if cross-talk is suspected (though Q1 selection prevents this).

Sample Preparation Protocol (Protein Precipitation)

This method uses a "Crash & Shoot" approach optimized for HILIC compatibility (high organic content).

• Thawing: Thaw plasma samples on ice. Vortex gently.

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL Eppendorf tube.

• IS Addition: Add 10 µL of Working Internal Standard Solution (13C5-Inosine at 500 ng/mL in 50% ACN). Vortex for 10 sec.

• Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) .

  • Expert Tip: The ratio of 3:1 (Organic:Aqueous) ensures protein removal while keeping the supernatant compatible with the initial HILIC mobile phase (90% ACN).

• Vortex & Centrifuge: Vortex vigorously for 1 min. Centrifuge at 14,000 x g for 10 min at 4°C.

• Transfer: Transfer 100 µL of the supernatant to an autosampler vial containing a glass insert.

• Injection: Inject directly. Do not evaporate and reconstitute in water, as this will destroy the HILIC peak shape.

Method Validation Criteria

The following parameters must be met to satisfy bioanalytical standards (e.g., FDA Bioanalytical Method Validation Guidance).

Parameter	Acceptance Criteria
Linearity (R²)	> 0.99 (Weighted 1/x²)
Accuracy (% Bias)	± 15% (± 20% at LLOQ)
Precision (% CV)	< 15% (< 20% at LLOQ)
Recovery	Consistent across low/med/high QC levels
Matrix Effect	IS-normalized matrix factor should be close to 1.0

Troubleshooting & Expert Tips

The "Ghost" Peak

Issue: You see a peak in the blank sample at the retention time of Inosine. Cause: Inosine is an endogenous metabolite; it is present in almost all biological matrices. Solution: Use Surrogate Matrix (e.g., PBS with 4% BSA) or Charcoal-Stripped Plasma for calibration curves. Alternatively, use the Standard Addition Method if a true blank is impossible to obtain.

Peak Tailing in HILIC

Issue: Inosine peak is broad or tails. Cause: Sample solvent mismatch. If you reconstitute in 100% water, the strong solvent strength disrupts the HILIC water layer at the head of the column. Solution: Ensure the injected sample is at least 75-80% Acetonitrile .

Sensitivity Drift

Issue: Signal decreases over a batch. Cause: ESI source contamination from salts/lipids. Solution: Use a divert valve to send the first 1 minute (salts) and the wash phase (lipids) to waste, only directing the flow to the MS during the inosine elution window (approx. 2-5 min).

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Kiser, J. J., et al. (2016).[5] A LC-MS/MS Method for Quantifying Adenosine, Guanosine and Inosine Nucleotides in Human Cells. Pharmaceutical Research. Retrieved from [Link]

Sources

• 1. Determination of inosine in human plasma by high performance liquid chromatography-tandem mass spectrometry combined with solid-phase extraction [xuebao.shsmu.edu.cn]
• 2. mdpi.com [mdpi.com]
• 3. Identification of Metabolite Interference Is Necessary for Accurate LC-MS Targeted Metabolomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. A LC-MS/MS Method for Quantifying Adenosine, Guanosine and Inosine Nucleotides in Human Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of [1',2',3',4',5'-13C5]Inosine using Triple Quadrupole LC-MS/MS: An Application Guide

Introduction: The Significance of Inosine and the Gold Standard of Isotopic Labeling

Inosine, a naturally occurring purine nucleoside, plays a pivotal role in various physiological processes. It is an intermediate in the purine salvage pathway and a precursor to adenosine, a key signaling molecule. Its involvement in RNA editing, neurotransmission, and immunomodulation has made it a molecule of significant interest in biomedical and pharmaceutical research. Accurate and precise quantification of inosine in complex biological matrices is crucial for understanding its function and for the development of novel therapeutics.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the premier analytical technique for quantitative bioanalysis due to its high sensitivity, selectivity, and specificity.[1] The use of stable isotope-labeled (SIL) internal standards is the cornerstone of robust and reliable LC-MS/MS assays.[2] These standards, in which one or more atoms are replaced with a heavy isotope (e.g., ¹³C, ¹⁵N, ²H), are chemically identical to the analyte of interest but are distinguishable by their mass.[2] The SIL internal standard, [1',2',3',4',5'-¹³C₅]Inosine, co-elutes with the endogenous inosine and experiences similar ionization and matrix effects, allowing for highly accurate correction of analytical variability. This application note provides a detailed protocol for the sensitive and specific detection of [1',2',3',4',5'-¹³C₅]Inosine using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.

Principles of MRM for [1',2',3',4',5'-13C5]Inosine Detection

Multiple Reaction Monitoring (MRM) is a highly selective tandem mass spectrometry (MS/MS) technique that provides exceptional sensitivity for quantitative analysis. The process involves two stages of mass filtering. In the first quadrupole (Q1), the precursor ion of the target molecule is selectively transmitted. This precursor ion is then fragmented in the second quadrupole (Q2), which acts as a collision cell. The third quadrupole (Q3) then selectively transmits a specific fragment ion, known as the product ion, to the detector. This specific precursor-to-product ion transition is a unique signature of the target molecule, minimizing interferences from other molecules in the sample.

For [1',2',3',4',5'-¹³C₅]Inosine, the labeling is on the ribose moiety. The molecular weight of unlabeled inosine (C₁₀H₁₂N₄O₅) is 268.23 g/mol , while [1',2',3',4',5'-¹³C₅]Inosine (C₅[¹³C]₅H₁₂N₄O₅) has a molecular weight of 273.19 g/mol .[] In positive electrospray ionization (ESI+), the protonated molecule [M+H]⁺ is typically the precursor ion.

The primary fragmentation of nucleosides like inosine in the collision cell involves the cleavage of the N-glycosidic bond that links the purine base (hypoxanthine) to the ribose sugar. This results in the formation of a protonated hypoxanthine base and a ribose sugar fragment. For [1',2',3',4',5'-¹³C₅]Inosine, the resulting hypoxanthine fragment will have the same mass as the unlabeled fragment, while the ribose fragment will be 5 Da heavier.

MRM Transitions for Inosine and [1',2',3',4',5'-13C5]Inosine

The selection of optimal MRM transitions is critical for achieving the highest sensitivity and specificity. The following table summarizes the key precursor and product ions for both unlabeled inosine and its ¹³C₅-labeled internal standard. These transitions are based on established fragmentation patterns and have been validated in peer-reviewed literature.[4]

Compound	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)	Description
Inosine	269.1	137.1	Protonated Hypoxanthine
[1',2',3',4',5'-13C5]Inosine	274.1	137.1	Protonated Hypoxanthine
[1',2',3',4',5'-13C5]Inosine	274.1	142.1	¹³C₅-labeled Ribose Fragment

Note: The selection of the most abundant and stable product ion is crucial for sensitivity. The protonated hypoxanthine fragment is often the most intense.

Visualizing the Fragmentation Pathway

The following diagram illustrates the fragmentation of [1',2',3',4',5'-¹³C₅]Inosine in the collision cell of the mass spectrometer, leading to the generation of the key product ions used for MRM analysis.

Caption: Fragmentation of [1',2',3',4',5'-13C5]Inosine.

Comprehensive LC-MS/MS Protocol

This protocol provides a robust method for the quantification of inosine in a biological matrix (e.g., plasma, cell lysates) using [1',2',3',4',5'-¹³C₅]Inosine as an internal standard.

Sample Preparation: Protein Precipitation

The objective of sample preparation is to remove proteins and other matrix components that can interfere with the analysis and to extract the analyte of interest. Protein precipitation is a simple and effective method for this purpose.

Step-by-Step Protocol:

• Thaw Samples: Thaw biological samples (e.g., plasma, cell lysates) and the internal standard working solution on ice.

• Spike Internal Standard: To 50 µL of each sample, standard, and quality control, add 10 µL of the [1',2',3',4',5'-¹³C₅]Inosine internal standard working solution. Vortex briefly to mix. The concentration of the internal standard should be optimized to provide a strong signal without saturating the detector.

• Protein Precipitation: Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid to each tube. The formic acid helps to maintain the analytes in their protonated state for positive mode ESI.

• Vortex: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C. This step concentrates the sample and allows for reconstitution in a mobile phase-compatible solvent, which can improve peak shape.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A: 5% Mobile Phase B). Vortex and centrifuge briefly before placing in the autosampler.

Liquid Chromatography (LC) Conditions

The goal of the chromatographic separation is to resolve inosine from other endogenous compounds in the sample, thereby reducing matrix effects and ensuring accurate quantification. A reversed-phase C18 column is commonly used for this purpose.

Parameter	Recommended Condition	Rationale
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)	Provides good retention and separation for polar molecules like inosine.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation of the analyte.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte from the reversed-phase column.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, providing a balance between analysis time and separation efficiency.
Injection Volume	5 µL	Can be optimized based on sample concentration and instrument sensitivity.
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Gradient	5% B for 0.5 min, 5-95% B in 3 min, hold at 95% B for 1 min, return to 5% B in 0.1 min, and re-equilibrate for 1.4 min.	A gradient elution is necessary to effectively elute inosine while cleaning the column of more hydrophobic compounds.

Mass Spectrometry (MS) Conditions

The mass spectrometer parameters should be optimized to achieve the best signal intensity for the selected MRM transitions.

Parameter	Recommended Condition	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Inosine readily forms a protonated molecule [M+H]⁺.
Scan Type	Multiple Reaction Monitoring (MRM)	For high selectivity and sensitivity in quantitative analysis.
Capillary Voltage	3.5 kV	Optimized for efficient ionization.
Source Temp.	150°C	A lower temperature to prevent thermal degradation of the analyte.
Desolvation Temp.	400°C	Facilitates the evaporation of the mobile phase.
Collision Gas	Argon	An inert gas for collision-induced dissociation.
Collision Energy	Optimized for each transition (typically 10-30 eV)	The energy required to produce the most abundant and stable product ions. This is instrument-dependent and must be determined empirically.

Experimental Workflow Overview

The following diagram provides a high-level overview of the entire analytical workflow, from sample receipt to data analysis.

Caption: LC-MS/MS workflow for inosine quantification.

Conclusion and Best Practices

This application note provides a comprehensive and detailed protocol for the quantitative analysis of [1',2',3',4',5'-¹³C₅]Inosine using LC-MS/MS with MRM. The use of a stable isotope-labeled internal standard is paramount for achieving the accuracy and precision required in regulated bioanalysis and cutting-edge research.

Key considerations for successful implementation include:

• Method Validation: It is essential to fully validate the analytical method according to regulatory guidelines (e.g., FDA, EMA) to ensure its accuracy, precision, selectivity, and stability.

• Collision Energy Optimization: While the provided MRM transitions are a strong starting point, the optimal collision energy is instrument-specific and should be determined empirically for maximum sensitivity.

• Matrix Effects: Although the SIL internal standard compensates for matrix effects, it is good practice to assess and minimize them during method development. This can be achieved by optimizing the sample preparation and chromatographic conditions.

• Standard Curve Preparation: A calibration curve should be prepared in the same biological matrix as the samples to be analyzed to ensure accurate quantification.

By following the detailed protocols and adhering to best practices, researchers, scientists, and drug development professionals can confidently and accurately quantify inosine in their studies, leading to a deeper understanding of its biological roles and its potential as a therapeutic agent.

References

• Kiser, J. J., Anderson, P. L., & Fletcher, C. V. (2017). A LC-MS/MS Method for Quantifying Adenosine, Guanosine and Inosine Nucleotides in Human Cells. Pharmaceutical Research, 34(1), 147-155. [Link]

• Gomes, F. V., & Ladeira, M. S. (2017). Inosine in Biology and Disease. Purinergic Signalling, 13(3), 275-283. [Link]

• Acanthus Research Inc. (2022, January 11). Designing Stable Isotope Labeled Internal Standards. Retrieved February 6, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 4. A LC-MS/MS method for quantifying adenosine, guanosine and inosine nucleotides in human cells - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Extraction of ¹³C₅-Inosine from Tissue Samples: An Application Note and Protocol Guide

Introduction: The Critical Role of ¹³C₅-Inosine in Quantitative Metabolomics

In the landscape of modern metabolomics and drug development, the precise quantification of endogenous molecules is paramount. Inosine, a purine nucleoside, is a key metabolite in various physiological and pathological processes. Its accurate measurement in complex biological matrices like tissue is essential for understanding cellular metabolism, disease progression, and the efficacy of therapeutic interventions. However, the inherent variability of sample collection, extraction efficiency, and instrument response poses significant challenges to achieving reliable quantification.

Stable isotope-labeled internal standards (IS) are the gold standard for correcting these variations.[1] ¹³C₅-Inosine, in which five carbon atoms in the ribose moiety are replaced with the heavy ¹³C isotope, is an ideal internal standard for inosine quantification. Since it is chemically identical to its endogenous counterpart, it co-extracts and co-elutes, experiencing similar matrix effects and ionization suppression or enhancement during mass spectrometry (MS) analysis.[2][3] Critically, its mass difference allows it to be distinguished from the endogenous analyte by the mass spectrometer. The addition of a known amount of ¹³C₅-Inosine at the earliest stage of sample preparation—ideally during homogenization—ensures that any subsequent sample loss or variation will affect both the analyte and the standard proportionally, enabling highly accurate and precise quantification.[2][4]

This guide provides a comprehensive overview and detailed protocols for the effective extraction of ¹³C₅-Inosine and its endogenous analogue from tissue samples, tailored for researchers, scientists, and drug development professionals. We will delve into the rationale behind each step, offering field-proven insights to ensure robust and reproducible results for downstream LC-MS/MS analysis.

Principle of Extraction Methods

The primary goal of any extraction protocol is to efficiently lyse the tissue, liberate the metabolites of interest into a soluble fraction, and remove interfering substances like proteins and lipids that can compromise analytical results.[5] For a polar molecule like inosine, the most common and effective strategies involve:

• Protein Precipitation (PPT): This is a rapid and straightforward method that utilizes a high concentration of a water-miscible organic solvent (e.g., methanol, acetonitrile) to disrupt the hydration shell around proteins, causing them to denature and precipitate.[6] Polar metabolites like inosine remain in the supernatant, which can then be collected for analysis.[5] This method is often favored for its simplicity and high-throughput applicability.

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubilities in two immiscible liquid phases (e.g., an aqueous/polar phase and an organic/non-polar phase).[7] For tissue, a biphasic system, such as methanol/chloroform/water or methanol/MTBE/water, can be used to simultaneously precipitate proteins and partition metabolites. Polar molecules like inosine will preferentially partition into the aqueous upper phase, while lipids are extracted into the organic lower phase.[8]

• Solid-Phase Extraction (SPE): SPE is a chromatographic technique used for sample clean-up and concentration.[9][10] After an initial extraction (typically PPT), the supernatant is passed through a cartridge containing a solid sorbent. Interfering compounds are retained on the sorbent while the analyte of interest passes through, or vice versa.[11] SPE can provide a much cleaner extract than PPT alone, which is beneficial for reducing matrix effects and improving the longevity of analytical columns.[12]

Overall Experimental Workflow

The journey from tissue sample to quantifiable data involves several critical stages. Each step must be performed with care to minimize variability and ensure the integrity of the results.

Caption: High-level overview of the tissue extraction workflow.

Protocol A: High-Throughput Protein Precipitation (PPT)

This protocol is optimized for speed and efficiency, making it suitable for studies involving a large number of samples. It relies on the robust protein removal capabilities of acidified methanol.

Materials and Reagents

• Frozen Tissue Samples (stored at -80°C)

• ¹³C₅-Inosine Internal Standard (IS) Stock Solution (e.g., 1 mg/mL in water)

• Extraction Solvent: HPLC-grade Methanol with 0.1% Formic Acid, pre-chilled to -20°C

• Homogenizer (e.g., bead beater, rotor-stator)

• 2 mL Safe-Lock microcentrifuge tubes

• Ceramic or stainless steel beads

• Refrigerated Centrifuge

• Analytical Balance

• Calibrated Pipettes

• LC-MS vials

Step-by-Step Methodology

• Preparation: Pre-chill all tubes and racks on dry ice. Prepare the working IS solution by diluting the stock solution in the extraction solvent to the desired concentration (e.g., 50 ng/mL). This concentration should be optimized based on the expected endogenous inosine levels.

• Tissue Weighing: Quickly weigh 20-50 mg of frozen tissue into a pre-chilled 2 mL homogenization tube containing beads.[13] Perform this step rapidly to prevent tissue thawing and enzymatic activity.[7]

  • Scientist's Note: Working on dry ice is crucial. Thawing allows endogenous enzymes like phosphatases and nucleosidases to become active, potentially altering metabolite concentrations.

• Internal Standard and Solvent Addition: Add a precise volume of the pre-chilled extraction solvent containing the ¹³C₅-Inosine IS. A common ratio is 1:10 (w/v), e.g., 500 µL of solvent for 50 mg of tissue.[13]

  • Scientist's Note: Adding the IS at this earliest stage is the most critical step for accurate quantification.[2] The acidic methanol serves two purposes: it efficiently precipitates proteins and the low pH helps to stabilize nucleosides.

• Homogenization: Immediately homogenize the tissue using a bead beater (e.g., 2 cycles of 45 seconds at 6000 rpm) or a rotor-stator homogenizer until the tissue is completely disrupted. Keep samples on ice or in a cold block between cycles.

• Protein Precipitation Incubation: Incubate the homogenate at -20°C for at least 30 minutes to facilitate complete protein precipitation.[14]

• Clarification: Centrifuge the tubes at a high speed (e.g., 15,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins and tissue debris.

• Supernatant Collection: Carefully pipette the supernatant, which contains the inosine and ¹³C₅-Inosine, into a clean microcentrifuge tube or a 96-well plate. Be cautious not to disturb the protein pellet.

• Solvent Evaporation (Optional but Recommended): Dry the supernatant using a vacuum centrifuge (e.g., SpeedVac). This step concentrates the analytes and allows for reconstitution in a solvent that is optimal for the LC-MS mobile phase.

• Reconstitution: Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of a suitable solvent (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex thoroughly and centrifuge briefly to pellet any remaining particulates.

• Analysis: Transfer the final reconstituted extract to an LC-MS vial for analysis.

Caption: Detailed workflow for the Protein Precipitation (PPT) protocol.

Protocol B: Biphasic Liquid-Liquid Extraction (LLE) for Enhanced Purity

This protocol provides a cleaner extract by partitioning lipids into an organic phase, reducing potential matrix effects during LC-MS analysis. It is based on the Folch or Bligh-Dyer methods, adapted for polar metabolites.

Materials and Reagents

• All materials from Protocol A

• Extraction Solvent 1: HPLC-grade Methanol, pre-chilled to -20°C

• Extraction Solvent 2: HPLC-grade Chloroform, stored at room temperature

• Extraction Solvent 3: HPLC-grade Water

Step-by-Step Methodology

• Preparation and Weighing: Follow steps 1 and 2 from Protocol A.

• Homogenization in Monophasic Solution: Add 800 µL of a pre-mixed, pre-chilled (-20°C) 2:1 Methanol:Water solution containing the ¹³C₅-Inosine IS to the 20-50 mg of tissue. Homogenize immediately as described in Protocol A, step 4.

  • Scientist's Note: Starting with a monophasic solution ensures that the tissue is thoroughly extracted before the phase separation is induced.

• Induce Phase Separation: Add 400 µL of Chloroform and 200 µL of water to the homogenate. The final solvent ratio will be approximately 2:1:0.8 Methanol:Chloroform:Water, which will separate into two phases.

• Mixing: Vortex the tube vigorously for 1 minute to ensure thorough mixing and partitioning of the molecules.

• Clarification and Phase Separation: Centrifuge at 3,000 x g for 15 minutes at 4°C. The mixture will separate into three layers:

  • Upper Aqueous Phase: Contains polar metabolites (including inosine).

  • Interphase: Precipitated proteins.

  • Lower Organic Phase: Contains lipids.

• Aqueous Phase Collection: Carefully aspirate the upper aqueous phase (~600 µL) and transfer it to a new clean tube. Be extremely careful to avoid the protein interphase.

• Solvent Evaporation, Reconstitution, and Analysis: Follow steps 8, 9, and 10 from Protocol A.

Method Validation: Ensuring Trustworthy Data

A protocol is only as good as its validation. To ensure your extraction method is performing as expected for your specific tissue type, the following validation experiments are essential.

Parameter	Purpose	Experimental Approach	Acceptance Criteria
Extraction Recovery	To determine the percentage of analyte recovered from the matrix during the extraction process.	Compare the peak area of an analyte in a pre-extraction spiked sample (spiked before homogenization) to a post-extraction spiked sample (blank matrix extract spiked just before analysis).	>85% with a Relative Standard Deviation (RSD) <15% is typically considered good.
Matrix Effect	To assess the degree of ion suppression or enhancement caused by co-eluting matrix components.	Compare the peak area of an analyte in a post-extraction spiked sample to the peak area of the analyte in a pure solvent standard.	Matrix Factor should be between 0.8 and 1.2 (i.e., within 20% of the pure standard response). RSD <15%.
Process Efficiency	A combined measure of extraction recovery and matrix effects.	Compare the peak area of a pre-extraction spiked sample to a pure solvent standard.	Should be consistent across samples, with RSD <15%.

Table 1: Key parameters for validating the ¹³C₅-Inosine extraction protocol.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low ¹³C₅-Inosine Recovery	- Incomplete tissue homogenization.- Inefficient protein precipitation.- Pipetting error during supernatant collection.	- Increase homogenization time/intensity.- Ensure extraction solvent is sufficiently cold (-20°C or colder).- Be careful to aspirate the entire supernatant without disturbing the pellet.
High Variability (RSD > 20%)	- Inconsistent tissue weighing.- Tissue thawing during preparation.- Inconsistent homogenization.	- Use a calibrated analytical balance and weigh quickly.- Keep samples on dry ice at all times before adding solvent.[15]- Standardize homogenization parameters (time, speed).
Poor Peak Shape in LC-MS	- Particulates in the final extract.- Reconstitution solvent mismatch with the mobile phase.	- Centrifuge the reconstituted sample before transferring to the vial.- Reconstitute in a solvent that is weaker than or identical to the initial mobile phase.
Evidence of Matrix Effects	- Insufficient clean-up; co-eluting interferences (lipids, salts).	- For PPT, ensure a high solvent-to-tissue ratio (at least 10:1 v/w).- Consider using the LLE protocol (Protocol B) or adding an SPE clean-up step.[11]

Table 2: A guide to troubleshooting common extraction problems.

Conclusion

The reliable quantification of inosine in tissue is critically dependent on a robust and well-validated extraction protocol. The use of a stable isotope-labeled internal standard, ¹³C₅-Inosine, added at the very beginning of the sample preparation workflow, is non-negotiable for achieving the highest levels of accuracy and precision.[1] The Protein Precipitation protocol offers a balance of speed and effectiveness suitable for high-throughput applications, while the Liquid-Liquid Extraction method provides a cleaner extract, minimizing potential matrix interferences. By understanding the principles behind each step and performing essential validation experiments, researchers can generate high-quality, reproducible data, advancing our understanding of metabolic pathways in health and disease.

References

• Inosine induces context-dependent recoding and translational stalling. (2018). PMC. Available at: [Link]

• MSU_MSMC_004_v1.2_Two phase extraction of metabolites from animal tissues. (2019). Michigan State University. Available at: [Link]

• Internal Standard Sets for Reliable Metabolomic Analysis. (2025). IROA Technologies. Available at: [Link]

• Exploring the Most Effective Strategy for Purine Metabolite Quantification in Veterinary Medicine Using LC–MS/MS. (2025). ResearchGate. Available at: [Link]

• 13C-Stable isotope resolved metabolomics uncovers dynamic biochemical landscape of gut microbiome-host organ communications in mice. (2024). PubMed Central. Available at: [Link]

• Determination of inosine in human plasma by high performance liquid chromatography-tandem mass spectrometry combined with solid-phase extraction. (n.d.). Europe PMC. Available at: [Link]

• Detection of Inosine in Messenger RNA by Inosine-Specific Cleavage. (n.d.). ACS Publications. Available at: [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? (n.d.). PubMed Central. Available at: [Link]

• Solid-Phase Extraction. (2023). Chemistry LibreTexts. Available at: [Link]

• Protein Precipitation Method. (2025). Phenomenex. Available at: [Link]

• High-throughput extraction and quantification method for targeted metabolomics in murine tissues. (n.d.). PubMed Central. Available at: [Link]

• At what step should one add internal standards in tissue sample for LC-MS? (2021). ResearchGate. Available at: [Link]

• An overview of methods using 13C for improved compound identification in metabolomics and natural products. (n.d.). PMC - NIH. Available at: [Link]

• Solid-Phase Extraction Strategies to Surmount Body Fluid Sample Complexity in High-Throughput Mass Spectrometry-Based Proteomics. (n.d.). NIH. Available at: [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. (n.d.). Agilent. Available at: [Link]

• Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood. (n.d.). MDPI. Available at: [Link]

• Deep Metabolic Profiling Assessment of Tissue Extraction Protocols for Three Model Organisms. (n.d.). Frontiers. Available at: [Link]

• Protein precipitation techniques. (2009). PubMed. Available at: [Link]

• How to Resolve DNA Extraction Failures in FFPE Tissue Processing? (2024). ResearchGate. Available at: [Link]

• Internal Standard Concentration in Metabolomics. (2023). Reddit. Available at: [Link]

• Procedure for tissue sample preparation and metabolite extraction for high-throughput targeted metabolomics. (2011). ResearchGate. Available at: [Link]

• Fast Simultaneous Determination of 13 Nucleosides and Nucleobases in Cordyceps sinensis by UHPLC–ESI–MS/MS. (n.d.). PMC - PubMed Central. Available at: [Link]

Sources

• 1. iroatech.com [iroatech.com]
• 2. researchgate.net [researchgate.net]
• 3. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood [mdpi.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 6. agilent.com [agilent.com]
• 7. Animal Tissue Sample Collection and Processing in Metabolomic - Creative Proteomics [metabolomics.creative-proteomics.com]
• 8. 13C-Stable isotope resolved metabolomics uncovers dynamic biochemical landscape of gut microbiome-host organ communications in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Solid-Phase Extraction Strategies to Surmount Body Fluid Sample Complexity in High-Throughput Mass Spectrometry-Based Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. High-throughput extraction and quantification method for targeted metabolomics in murine tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Precipitation Procedures [sigmaaldrich.com]
• 15. neb.com [neb.com]

Technical Notes & Optimization

improving ionization efficiency of [1',2',3',4',5'-13C5]Inosine in ESI

This technical guide is structured as a specialized support center resource for researchers optimizing the detection of stable isotope-labeled nucleosides.

Technical Support Center: Ionization Optimization for Inosine

Case ID: ISO-NUC-OPT-001 Subject: Maximizing ESI Sensitivity for Polar Purine Nucleosides Assigned Specialist: Senior Application Scientist, Mass Spectrometry Division

Executive Summary

You are working with

Inosine, a stable isotope-labeled purine nucleoside. Its high polarity ( ) and susceptibility to cation adduct formation ( , ) present specific challenges in Electrospray Ionization (ESI). This guide moves beyond basic operation, addressing the physicochemical mechanics required to drive ionization efficiency (IE) to its theoretical maximum.

Module 1: The Polarity Decision (Mode Selection)

Q: Should I run my labeled Inosine in Positive (

) or Negative ( ) ESI mode?

A: While Inosine is amphoteric, Positive Mode (

) is the industry standard for maximum sensitivity, provided you control adduct formation. However, Negative Mode ( ) offers superior selectivity in complex biological matrices where background noise is high.

The Mechanistic Logic

• Positive Mode (

  ): Inosine possesses a basic nitrogen at position N7 of the purine ring. In an acidic mobile phase (pH 3.0), protonation is thermodynamically favorable. This mode generally yields the highest raw ion count but is susceptible to high background noise.

• Negative Mode (

  ): The N1-H proton is acidic ( ). At pH > 9.0, or with specific additives like Ammonium Fluoride ( ), you can drive deprotonation. This mode is "quieter" (lower chemical noise) but historically less sensitive unless optimized with fluorides.

Decision Matrix

Use the following logic flow to determine your starting point:

Figure 1: Decision tree for selecting ionization polarity based on sample matrix complexity.

Module 2: Mobile Phase & Chromatography[1][2][3]

Q: Why is my signal intensity low despite using a standard C18 column?

A: The problem is likely desolvation efficiency , not just ionization. Inosine is highly polar. On a C18 (Reverse Phase) column, it elutes early in high water content (e.g., 95%

). Water has a high surface tension and high enthalpy of vaporization, making it difficult for the ESI source to create dry gas-phase ions.

The Fix: Switch to HILIC (Hydrophilic Interaction Liquid Chromatography). HILIC allows Inosine to elute in a high-organic mobile phase (e.g., 60-80% Acetonitrile). Acetonitrile is more volatile than water, leading to smaller droplets, faster evaporation (Coulombic fission), and significantly higher ionization efficiency.

Recommended HILIC Protocol

Parameter	Specification	Rationale
Column	Amide-HILIC or Zwitterionic HILIC	Retains polar nucleosides via hydrogen bonding.
Mobile Phase A	10 mM Ammonium Acetate + 0.1% Formic Acid (aq)	Provides protons for ionization and ionic strength for peak shape.
Mobile Phase B	Acetonitrile (ACN) + 0.1% Formic Acid	High volatility solvent to boost ESI desolvation.
Gradient	Start 90% B 50% B	Elutes Inosine in an organic-rich environment (>60% ACN).

Module 3: Source Optimization

Q: How do I tune the source parameters for this specific compound?

A: Do not rely on "Autotune." Nucleosides are thermally fragile but require energy to desolvate.

• Desolvation Temperature (

  ):

  • Set this high. Because you are likely using a high-flow method, you need thermal energy to evaporate the solvent. Inosine is relatively stable; do not fear thermal degradation unless you see fragment ions (e.g., loss of ribose, m/z 136 for unlabeled base).

• Capillary Voltage (ESI+):

  • Target: 2.5 kV – 3.5 kV.

  • Warning: Too high (>4.0 kV) causes electrical discharge (corona), which destroys the analyte.

• Declustering Potential / Cone Voltage:

  • Optimization: Perform a ramp. If voltage is too low, adducts (

    , ) remain attached. If too high, you break the glycosidic bond (losing the ribose sugar).

  • Goal: Maximize the molecular ion (

    ) while minimizing the base fragment.

Module 4: Troubleshooting & FAQ

Q: I see the mass for Inosine + 22 Da (

). How do I get the protonated ion back?

A: Sodium adducts split your signal, lowering sensitivity. This is a "stoichiometric" problem.

• Immediate Fix: Switch your modifier to Ammonium Acetate (5-10 mM). Ammonium ions (

  ) compete with Sodium ( ) for the analyte. Since is volatile, it dissociates in the source, leaving the protonated analyte ( ) behind.

• Root Cause Fix: Use LC-MS grade solvents and plasticware. Sodium often leaches from glass bottles.

Q: Can I use Ammonium Fluoride (

) for Inosine?

A: Yes, but primarily for Negative Mode . Recent studies indicate that 1 mM

in the mobile phase can boost ionization in negative mode by 2-10x compared to standard additives. The fluoride anion ( ) assists in proton abstraction in the gas phase.

• Caution:

  can etch glass and silica columns over long periods. Ensure your system is compatible.

Troubleshooting Workflow

Figure 2: Step-by-step troubleshooting logic for low sensitivity issues.

References

• Kruve, A., et al. (2017). "Think Negative: Finding the Best Electrospray Ionization/MS Mode for Your Analyte." Analytical Chemistry. [Link][1][2]

• McFadden, J. R., et al. (2023).[3] "Assessment of ammonium fluoride as a mobile phase additive for sensitivity gains in electrospray ionization." Analytical Science Advances. [Link][4]

• Periat, A., et al. (2013). "Systematic comparison of sensitivity between hydrophilic interaction liquid chromatography and reversed phase liquid chromatography coupled with mass spectrometry." Journal of Chromatography A. [Link]

• Element Lab Solutions. (2020).[5] "10 Tips for Electrospray Ionisation LC-MS." Chromatography Online. [Link]

Sources

• 1. Application of the Hydrophilic Interaction Liquid Chromatography (HILIC-MS) Novel Protocol to Study the Metabolic Heterogeneity of Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of ammonium fluoride as a mobile phase additive for sensitivity gains in electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Facile Improvement of Negative Ion Mode Electrospray Ionization Using Capillary Vibrating Sharp-Edge Spray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Retention Time Shifts for Labeled Inosine

Executive Summary

Subject: Diagnostic and resolution protocols for retention time (RT) shifts in LC-MS analysis of stable isotope-labeled Inosine. Target Analyte: Inosine (Nucleoside; pKa

, ). Critical Distinction: Users must distinguish between Isotopic Fractionation (a physical shift caused by the label itself) and System/Matrix Drift (caused by chromatography or biological degradation).

Diagnostic Workflow

Before altering your method, determine the source of the shift using this decision matrix.

Figure 1: Decision matrix for isolating the root cause of Inosine retention time shifts.

Module 1: The Isotope Effect (Physics vs. Chemistry)

The "Deuterium Shift" in RPLC

If you are using Deuterated Inosine (e.g., Inosine-d2), a slight retention time shift is normal and expected in Reversed-Phase Liquid Chromatography (RPLC).

• Mechanism: The C-D bond is shorter and has a smaller vibrational amplitude than the C-H bond. This results in a slightly smaller molar volume and lower lipophilicity (hydrophobicity) for the deuterated molecule.

• Observation: Deuterated isotopologues typically elute earlier than the unlabeled standard in RPLC.[1]

• Magnitude: The shift increases with the number of deuterium atoms. For Inosine-d2, expect a shift of 0.05 – 0.2 minutes depending on column length and gradient slope.

Carbon-13 and Nitrogen-15 ( )

If you are using

or labeled Inosine, no observable RT shift should occur . These isotopes do not significantly alter the lipophilicity or pKa of the molecule.

• Troubleshooting: If you observe a shift with

  -Inosine, it is not an isotope effect. Proceed immediately to Module 2 (Chromatography) or Module 3 (Matrix).

Label Type	RPLC Behavior	HILIC Behavior	Action Required
Deuterium ( )	Elutes Earlier ( )	Slight/Negligible Shift	Adjust integration windows; ensure window covers both peaks.
/	Co-elutes ( )	Co-elutes	Investigate system/matrix if shift is observed.

Module 2: Chromatography & Chemistry Issues

Inosine is a polar nucleoside. The choice of chromatography (HILIC vs. RPLC) dictates the troubleshooting path.

Scenario A: HILIC Instability (Most Common)

Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard for inosine but is highly sensitive to the Sample Diluent .

• The Problem: "Sample Solvent Mismatch." If your biological sample is extracted in high water content (e.g., 100% aqueous) and injected onto a HILIC column (which starts at high organic, e.g., 90% Acetonitrile), the water in the sample disrupts the water layer on the stationary phase.

• Symptoms:

  • Labeled standard (in solvent) elutes at

    .

  • Labeled spike (in plasma/urine) elutes at

    (usually earlier) or splits into a double peak.

• Solution: Ensure the sample injection solvent matches the initial mobile phase conditions.

  • Protocol: Dilute extracted samples with Acetonitrile to achieve at least 75-80% organic content before injection.

Scenario B: pH Fluctuations

Inosine has a pKa near 8.8 (N1 deprotonation).

• RPLC: If running at neutral pH, slight fluctuations in buffer pH can alter the ionization state, causing RT drift.

• Recommendation: Use a buffered mobile phase (Ammonium Formate/Acetate) at pH 4.0 – 6.0, where Inosine is neutral and stable. Avoid unbuffered water/formic acid if RT is unstable.

Module 3: Biological Stability (The "Phantom" Shift)

In biological matrices (plasma, cell lysate), Inosine is rapidly degraded by Purine Nucleoside Phosphorylase (PNP) into Hypoxanthine.

• The Illusion: Users often mistake the degradation product (Hypoxanthine) or a partial degradation peak for a "shifted" Inosine peak, especially if the mass difference is small or source fragmentation occurs.

• Verification: Monitor the transition for Hypoxanthine (m/z 137.0 → 110.0 in positive mode) alongside Inosine (m/z 269.1 → 137.1). If Inosine decreases and Hypoxanthine increases, you have a stability issue, not a chromatography issue.

Stabilization Protocol

To prevent enzymatic shifting during sample prep:

• Keep Cold: All processing at 4°C.

• Protein Precipitation: Use ice-cold Methanol or Acetonitrile (1:4 v/v) immediately upon collection to denature PNP.

• Inhibitors: If degradation persists, add a PNP inhibitor (e.g., Immucillin-H) to the collection tube, though rapid organic precipitation is usually sufficient.

Module 4: System Suitability Protocol

Run this validation sequence to prove the shift is matrix-dependent and not instrument drift.

• Injection 1-3: Unlabeled Inosine Standard (Solvent).

• Injection 4-6: Labeled Inosine Standard (Solvent).

  • Check: Is there a shift between Inj 1-3 and 4-6? (If yes = Isotope Effect).

• Injection 7-9: Labeled Inosine Spiked into Matrix (Processed).

  • Check: Is there a shift between Inj 4-6 and 7-9? (If yes = Matrix Effect/Diluent Mismatch).

Data Summary for Troubleshooting

Observation	Root Cause	Corrective Action
Shift only in Matrix samples	Sample Diluent Strength	Match sample solvent to Mobile Phase A (HILIC) or B (RPLC).
Shift in Standards (D-labeled)	Isotope Effect	Widen RT window; switch to if resolution is critical.
Shift in Standards ( -labeled)	Column Equilibration	Re-equilibrate column (20 column volumes). Check pump mixing.
Peak Splitting	Solvent Mismatch	Reduce injection volume or increase organic content in sample.[2]

References

• Zhang, R., et al. (2010). Deuterium isotope effects on the retention time of dimethyl-labeled peptides in reversed-phase liquid chromatography. Journal of Separation Science. Link

• Teutenberg, T. (2010). Hydrophilic Interaction Chromatography (HILIC) for the Separation of Nucleosides.[3][4] Chromatography Today. Link

• Agilent Technologies. (2018). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Technical Overview.[5][6][7] Link

• Restek Corporation. (2019).[8] LC Troubleshooting: Retention Time Shifts. Restek Resource Hub. Link

• BenchChem. (2025).[1] Deuterium Labeling Effects on Chromatographic Retention Time: A Comparative Guide.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Characterization of enhanced-fluidity liquid hydrophilic interaction chromatography for the separation of nucleosides and nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Determination of adenine nucleotides and inosine in human myocard by ion-pair reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]
• 7. An overview of methods using 13C for improved compound identification in metabolomics and natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LC Troubleshooting—Retention Time Shift [discover.restek.com]

Technical Support Center: Optimizing Collision Energy for [1',2',3',4',5'-13C5]Inosine

Executive Summary: The Target Transition

Before optimizing, we must define the correct mass transitions. [1',2',3',4',5'-13C5]Inosine is a stable isotope-labeled internal standard (SIL-IS) where the five carbons of the ribose ring are labeled. The hypoxanthine base remains unlabeled.[1]

• Analyte: [1',2',3',4',5'-13C5]Inosine

• Precursor Ion

  : m/z 274.1 (Monoisotopic mass 273.1 + 1.0078 H)

• Primary Product Ion

  : m/z 137.1 (Hypoxanthine base)

• Neutral Loss: m/z 137.1 ([13C5]Ribose moiety)

Critical Insight: Because the label is located exclusively on the ribose ring, and the primary fragmentation event is the cleavage of the N-glycosidic bond with charge retention on the base, the detected product ion is unlabeled. [1]

Technical Deep Dive: Fragmentation Mechanics

To optimize Collision Energy (CE), you must understand the bond you are breaking.[1] Inosine fragmentation is driven by the cleavage of the N-glycosidic bond connecting the ribose sugar to the hypoxanthine base.[1]

The Mechanism

Under Collision-Induced Dissociation (CID), the protonated precursor (m/z 274.[1]1) undergoes a neutral loss of the sugar moiety.[1]

• Protonation: The N7 position on the hypoxanthine ring is the most favorable site for protonation in the gas phase.[1]

• Excitation: CE adds vibrational energy to the ion.[1]

• Cleavage: The N9-C1' glycosidic bond weakens and breaks.[1]

• Charge Retention: The positive charge remains on the highly basic hypoxanthine ring (forming m/z 137.1), while the labeled ribose is lost as a neutral molecule.[1]

Visualization: Fragmentation Pathway

Figure 1: The fragmentation pathway of [13C5]Inosine.[1] Note that the 13C label is lost with the neutral ribose, leaving an unlabeled product ion.[1]

Optimization Protocol: The "CE Ramp" Method[1]

Do not rely on a single literature value. Instrument geometry (Triple Quad vs. Q-TOF) and gas pressure affect the effective energy.[1] Use this self-validating protocol to find the "Sweet Spot."

Step 1: Theoretical Range Setup

Based on nucleoside stability, the N-glycosidic bond typically requires 10–30 eV on Triple Quadrupole systems.[1]

Step 2: The Breakdown Curve Experiment

Run a Direct Infusion or Flow Injection Analysis (FIA) with the following parameters:

• Mode: Product Ion Scan (MS2)

• Precursor: 274.1[1]

• CE Ramp: 5 eV to 50 eV (in 2 eV increments)

Step 3: Data Analysis

Plot the intensity of the precursor (274.[1]1) vs. the product (137.1).[1]

CE (eV)	Precursor (274.[1]1)	Product (137.1)	Status
5	100%	0%	No Fragmentation
15	60%	40%	Sub-optimal
20-25	10%	90%	Optimal Zone
40+	0%	20%	Over-fragmentation

The Sweet Spot: Select the CE where the product ion intensity plateaus before it begins to drop due to secondary fragmentation (breaking the hypoxanthine ring itself).[1]

Visualization: Optimization Logic

Figure 2: Decision logic for determining the optimal Collision Energy (CE).

Troubleshooting Center & FAQ

Q1: I see the product ion (137.1) but the intensity is unstable.[1] Why?

A: This is often a "Crosstalk" or "Dwell Time" issue, not just CE.

• Diagnosis: If you are multiplexing many MRMs, the collision cell may not clear the heavy 13C5 fragments fast enough.[1]

• Fix: Increase the Inter-Scan Delay (e.g., to 5-10 ms) to allow the collision cell to empty.

Q2: Can I use the exact same CE as my unlabeled Inosine standard?

A: Yes, with high confidence.

• Reasoning: The Kinetic Isotope Effect (KIE) for Carbon-13 is negligible for bond dissociation energies in this context.[1] Unlike Deuterium (

  ), which can significantly strengthen bonds (primary KIE), adds mass without significantly altering the electronic environment or bond strength of the glycosidic linkage.[1]

• Protocol: Optimize the unlabeled Inosine first (it is cheaper), then apply that CE to the [13C5]Inosine transition.

Q3: I see a peak at m/z 138.1 instead of 137.1. What is happening?

A: You are likely seeing the M+1 isotope of the product ion or a contribution from naturally occurring isotopes in the base.[1]

• Check: Ensure your isolation window (Q1 resolution) is not too wide. If Q1 allows 275.1 (the M+1 of the labeled standard) to pass, you will see 138.1.[1]

• Fix: Set Q1 resolution to "Unit" or "0.7 FWHM".

Q4: My signal drops at high CE, but I don't see new peaks. Where did the ion go?

A: You are shattering the Hypoxanthine ring.[1]

• Mechanism: At high energies (>40 eV), the purine ring opens, releasing small fragments like HCN or CO.[1] These fragments are often below the low-mass cutoff of the quadrupole (Low Mass Cutoff effect) and are not detected, making it look like the signal simply "disappeared."[1]

References

• Human Metabolome Database (HMDB). Metabocard for Inosine (HMDB0000197).[1] (Contains MS/MS spectra and collision energy data for unlabeled Inosine, applicable to 13C5 optimization).

  • [Link]

• BOC Sciences. [1',2',3',4',5'-13C5]Inosine Product Specifications. (Verifies the labeling position on the ribose ring).[1]

• NIST Mass Spectrometry Data Center. Inosine Mass Spectrum.[1] (Standard reference for fragmentation patterns of nucleosides).

  • [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]

Safety & Regulatory Compliance

[1',2',3',4',5'-13C5]Inosine proper disposal procedures

Safe Disposal Protocols for Inosine

Executive Directive: The "Stable" Distinction

Do not dispose of this material in radioactive waste streams.

The most common compliance error regarding

Inosine is the confusion between Stable Isotopes ( , , ) and Radioisotopes ( , ).[1]

• Radioactive: No. Carbon-13 is a stable, non-radioactive isotope.[1]

• Hazard Class: Non-hazardous (Pure substance).

• Disposal Driver: The disposal method is dictated almost exclusively by the solvent or biological matrix in which the inosine is dissolved, not by the inosine itself.

Disposing of stable isotopes via radioactive waste streams is a violation of waste minimization principles and incurs unnecessary financial costs (often 10x–20x higher than chemical waste).

Hazard Profile & Risk Assessment

Before executing disposal, you must validate the state of the material.[2]

Component	Hazard Classification	Regulatory Status (US/Global)
Inosine (Parent)	Non-Hazardous	Not listed on EPA RCRA P-List or U-List.
Label	Non-Hazardous	Exempt from NRC/Radioactive regulations.[1]
Solvent Matrix	VARIABLE	The Critical Control Point.

Causality of Risk: While Inosine is benign, it is frequently used in Metabolic Flux Analysis (MFA) involving cell cultures or dissolved in organic solvents for LC-MS standards.

• If in DMSO/Methanol: The flammability or toxicity of the solvent triggers RCRA Hazardous Waste rules.

• If in Cell Culture: The potential presence of pathogens triggers Biosafety Level (BSL) protocols.

Disposal Decision Matrix

Use this table to determine the correct waste stream immediately.

Material State	Matrix / Condition	Waste Stream Classification	Action Code
Solid (Dry)	Pure powder (Expired/Spilled)	Non-Hazardous Solid Waste	Protocol A
Liquid	Dissolved in Water / Saline / PBS	Aqueous Waste (Non-Haz)	Protocol B
Liquid	Dissolved in Methanol / Acetonitrile / DMSO	Organic Chemical Waste	Protocol C
Biological	In cell media / Lysate / Serum	Biohazard Waste	Protocol D
Sharps	Syringes / Glass vials with residue	Sharps Waste	Protocol E

Operational Workflow (Visualized)

The following diagram illustrates the logical flow for determining the correct disposal path.

Figure 1: Decision logic for segregating stable isotope waste based on matrix properties.[1]

Detailed Step-by-Step Protocols

Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired vials, small dry spills.[1]

• Verification: Confirm the vial does not contain other hazardous chemicals.

• Label Defacement: This is critical. You must black out or remove the label, specifically the chemical name and any hazard symbols, to prevent alarm by custodial staff.

• Containment: Place the vial in a secondary sealed bag.

• Disposal: Place in standard municipal waste (trash) unless your facility has a "Zero Chemical in Trash" policy (common in GMP facilities).

  • Note: If your facility forbids any chemicals in trash, move to Protocol C (Solid Chemical Waste).

Protocol B: Aqueous Waste (Buffers)

Applicable for: Stock solutions in water or PBS.

• Dilution: Ensure the solution is fully aqueous.

• pH Check: Verify pH is between 5.5 and 10.5.

• Disposal:

  • Option 1 (Preferred): Pour into the "Non-Hazardous Aqueous" waste container.

  • Option 2 (Drain Disposal): Only if explicitly permitted by your local EHS officer. Flush with 20 volumes of tap water.

  • Scientific Rationale: Inosine is a naturally occurring nucleoside; it poses no environmental toxicity load in small quantities.

Protocol C: Organic Chemical Waste (LC-MS Waste)

Applicable for: Solutions in Methanol, Acetonitrile, or DMSO.[1]

• Segregation: Do not mix with aqueous waste if the organic content >10%.

• Container: Use a High-Density Polyethylene (HDPE) carboy compatible with solvents.

• Labeling: Apply a Hazardous Waste label.

  • Constituents: List the Solvent first (e.g., "Methanol 99%"). List "Inosine <1%" second.

  • Hazard Check: Mark "Flammable" (if MeOH/ACN) or "Toxic" based on the solvent.

• Storage: Cap tightly. Store in a flammables cabinet until pickup.

Protocol D: Biohazard Waste (Metabolic Flux)

Applicable for: Cell culture media, lysates, or serum containing the tracer.[1]

• ** inactivation:**

  • Liquid Media: Add bleach to a final concentration of 10% (0.5% hypochlorite) and let stand for 30 minutes.

  • Solid/Plastics: Collect in red biohazard bags.

• Disposal:

  • Liquids: After bleaching, flush down the drain with copious water (if permitted) or solidify for incineration.

  • Solids: Autoclave at 121°C for 30 minutes or send for commercial medical waste incineration.

Regulatory Compliance & Grounding

RCRA (Resource Conservation and Recovery Act): Inosine is not a P-listed (acutely hazardous) or U-listed (toxic) waste under 40 CFR 261.33 [1]. Therefore, the waste determination relies on the "Characteristic" of the waste (Ignitability, Corrosivity, Reactivity, Toxicity) derived from the solvent [2].[1]

Green Chemistry & Waste Minimization: Treating

compounds as radioactive waste ( ) artificially inflates the volume of radioactive waste, which requires energy-intensive long-term storage or specialized incineration. Proper segregation is an ethical and environmental imperative [3].

References

• United States Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• University of Pittsburgh EHS. (n.d.). Specific Instruction for Isotope Research Waste. Retrieved from [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. moravek.com [moravek.com]